N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Core Science & Biosynthesis

Engineering Sphingolipid Complexity: The Strategic Role of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide in Lipidomics and Drug Discovery

Executive Summary

Sphingolipids are not merely inert structural components of eukaryotic cell membranes; they are highly dynamic, bioactive signaling molecules that regulate critical cellular processes, including apoptosis, proliferation, and inflammation. Modulating the sphingolipid rheostat offers profound therapeutic potential in oncology, immunology, and neuropharmacology. However, the de novo chemical synthesis of complex sphingolipid probes—such as gangliosides, sphingosine-1-phosphate (S1P) analogues, and functionalized ceramides—presents a formidable regiochemical challenge.

The native D-erythro-sphingoid base contains three contiguous reactive centers: a primary hydroxyl at C1, a primary amine at C2, and a secondary allylic hydroxyl at C3. This whitepaper provides an in-depth mechanistic analysis of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (CAS: 207516-23-2)[1], a highly specialized synthon that elegantly solves this regiochemical bottleneck. By locking the C2 and C3 positions into a rigid oxazolidine ring, this intermediate enables the precise, high-yield functionalization of the C1 position, serving as the cornerstone for modern sphingolipid drug development.

Mechanistic Rationale: The Chemistry of 2,3-N,O-Acetonide Protection

To synthesize complex glycosphingolipids or phosphosphingolipids, researchers must selectively modify the C1-OH without triggering side reactions at C2 or C3. Direct modification of unprotected or partially protected sphingosine often leads to catastrophic synthetic failures, including complex mixtures, O-to-N acyl migration, and the formation of unreactive oxazoline intermediates.

The Causality of Oxazolidine Formation

Reacting N-Boc-sphingosine with 2,2-dimethoxypropane forms a 5-membered oxazolidine ring between the C2-nitrogen and the C3-oxygen. This specific protection strategy is superior to standard linear protecting groups for three mechanistic reasons:

• Absolute Regiocontrol via Steric Shielding: The oxazolidine ring ties back the C2-amine and C3-hydroxyl into a rigid heterocyclic conformation. This sterically shields the allylic C3 position and directs incoming bulky electrophiles (such as glycosyl donors) exclusively to the exposed C1 primary hydroxyl[2].

• Electronic Deactivation & Solubility Enhancement: By converting the secondary amine (Boc-NH) into a tertiary carbamate (Boc-N-R) and masking the C3-OH, the molecule's hydrogen-bond donor capacity is completely neutralized. This drastically increases the synthon's solubility in aprotic organic solvents (e.g., dichloromethane at -78 °C), which is a strict prerequisite for stereoselective glycosylations.

• Prevention of Neighboring Group Participation: If the C2 position is protected as a simple amide or carbamate, activation of the C1 position often induces the C2-carbonyl oxygen to attack C1, forming an oxazoline ring. The 2,3-N,O-acetonide completely prevents this intramolecular trap, ensuring the C1-OH remains a potent nucleophile for convergent synthesis[3].

Workflow for synthesizing bioactive sphingolipids using the 2,3-N,O-acetonide intermediate.

Quantitative Data: Protection Strategy Comparison

The choice of protecting group fundamentally dictates the success of downstream C1 modifications. The table below summarizes the quantitative advantages of the 2,3-N,O-acetonide strategy compared to legacy approaches during standard C1-glycosylation workflows.

Protection Strategy	C1 Availability	C3 Interference Risk	Risk of Oxazoline Formation	Typical Yield (C1-Glycosylation)
Unprotected Sphingosine	High	High (Allylic OH)	High	< 20% (Complex mixtures)
N-Boc-Sphingosine	High	Moderate	Low	40% - 50%
N-Boc-1,3-O,O-benzylidene	None (C1 is masked)	N/A	Low	N/A (Used for C2/C3 targeting)
N-Boc-2,3-N,O-acetonide	Exclusive	None	None	> 85%

Self-Validating Experimental Protocols

The following methodologies provide a self-validating system for generating and utilizing the N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide synthon. Every step includes specific checkpoints to ensure structural integrity, particularly the vital C4 trans double bond, which is essential for biological activity[4].

Protocol A: Synthesis of the N-Boc-2,3-N,O-acetonide Synthon

Causality Check: We utilize 2,2-dimethoxypropane rather than acetone. Acetone requires aggressive water removal to drive the equilibrium. 2,2-dimethoxypropane acts as both the reagent and the chemical water scavenger (releasing methanol), thermodynamically driving oxazolidine formation to completion.

• N-Boc Protection: Dissolve D-erythro-sphingosine (1.0 eq) in a 1:1 mixture of THF/H2O. Add Et3N (1.5 eq) followed by Boc2O (1.1 eq). Stir at room temperature for 12 hours. Extract with EtOAc, wash with brine, and concentrate to yield N-Boc-sphingosine.

• Acetonide Formation: Dissolve the crude N-Boc-sphingosine in anhydrous CH2Cl2. Add 2,2-dimethoxypropane (10.0 eq) and a catalytic amount of p-toluenesulfonic acid (pTsOH, 0.1 eq).

• Reaction & Quench: Stir under argon at room temperature for 4 hours. Quench the reaction with saturated aqueous NaHCO3 to prevent acid-catalyzed degradation of the newly formed acetonide.

• Purification: Extract with CH2Cl2, dry over Na2SO4, and purify via flash chromatography (Hexane/EtOAc gradient).

• Self-Validation Checkpoint: TLC will show a significant shift to a higher Rf​ value due to the loss of two polar functional groups. 1 H NMR must confirm the disappearance of the C2-NH and C3-OH protons, alongside the emergence of two distinct singlet peaks at ~1.40 ppm and ~1.55 ppm, corresponding to the diastereotopic methyl groups of the isopropylidene moiety.

Protocol B: Regioselective C1-Glycosylation (Synthesis of GM3 Precursors)

Causality Check: TMSOTf is utilized as a powerful Lewis acid to activate the trichloroacetimidate donor, generating a highly reactive oxocarbenium ion intermediate that is rapidly and exclusively trapped by the sterically unhindered C1-OH of the acetonide acceptor[2].

• Activation: Co-evaporate the glycosyl trichloroacetimidate donor (1.2 eq) and the N-Boc-2,3-N,O-acetonide acceptor (1.0 eq) with anhydrous toluene to remove trace water. Dissolve in anhydrous CH2Cl2 and add activated 4Å molecular sieves. Cool to -40 °C under argon.

• Coupling: Dropwise add TMSOTf (0.1 eq). Stir for 2 hours, monitoring by TLC. The rigid oxazolidine ring ensures the acceptor attacks exclusively from the C1-OH.

• Quench & Deprotection: Quench with Et3N. Filter through Celite and concentrate. To achieve global deprotection, treat the intermediate with an 80% aqueous trifluoroacetic acid (TFA) solution for 2 hours at room temperature to simultaneously cleave the Boc and acetonide groups.

• Self-Validation Checkpoint: Post-glycosylation ESI-MS should confirm the exact mass of the protected conjugate. Following TFA treatment, the complete disappearance of the Boc tert-butyl signal (~1.45 ppm) and the acetonide methyl signals in 13 C NMR validates successful global deprotection.

Logical decision tree for sphingolipid probe synthesis based on target class.

Applications in Drug Development & Lipidomics

The sphingolipid metabolic pathway is a prime target for pharmacological intervention. Because N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide preserves the native stereochemistry and the critical C4 trans double bond, it is the ideal starting point for synthesizing probes that interact with high fidelity within this network.

Sphingolipid metabolic pathways and intervention points for synthetic probes.

Sphingosine-1-Phosphate (S1P) Receptor Modulators

S1P regulates lymphocyte egress from lymphoid tissues. By utilizing the 2,3-N,O-acetonide synthon, researchers can perform regioselective C1-phosphorylation using phosphoramidite chemistry. Subsequent global deprotection yields native S1P or structurally modified analogues (akin to Fingolimod) that act as potent agonists or functional antagonists at S1PR1-5, offering therapeutic pathways for multiple sclerosis and autoimmune disorders.

Ceramide Synthase (CerS) Interrogation

Ceramides are central to cellular apoptosis. Synthetic analogues derived from this protected sphingosine—where the C1 position is modified with bioorthogonal click-tags (e.g., azides/alkynes) or fluorophores—allow researchers to track the spatial distribution of ceramides in living cells and screen for small-molecule inhibitors of specific Ceramide Synthase (CerS1-6) isoforms.

References

• LGC Standards. "N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide - Chemical Data". 1

• The Journal of Organic Chemistry - ACS Publications. "Chemoenzymatic Total Synthesis of GM3 Gangliosides Containing Different Sialic Acid Forms and Various Fatty Acyl Chains". 2

• ACS Publications. "Synthesis of β-d-Galactosyl Ceramide Methylene Isostere". 3

• ResearchGate. "Synthesis and Structure-Activity Relationships of Skin Ceramides". 4

Sources

• 1. N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide [lgcstandards.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Executive Summary

In the rapidly evolving field of lipidomics and chemical biology, the precise manipulation of sphingolipids is critical for elucidating their roles in cellular signaling, apoptosis, and membrane dynamics. N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide serves as a highly specialized, orthogonally protected intermediate. By masking the reactive amine and secondary hydroxyl groups, this molecule provides synthetic chemists with the exact stereochemical and regioselective control required to synthesize complex glycosphingolipids, sphingomyelins, and targeted therapeutics.

This guide provides an authoritative breakdown of its physicochemical properties—specifically its molecular weight and formula—alongside field-proven protocols for its application and deprotection in drug development workflows.

Physicochemical Properties & Molecular Identification

Understanding the exact molecular specifications of this protected lipid is the first step in rigorous experimental design. The compound is a chemically modified form of naturally occurring D-erythro-sphingosine, where the amino group is protected by a tert-butyloxycarbonyl (Boc) group, and the C2-amine/C3-hydroxyl are bridged via an isopropylidene acetal (acetonide) to form an oxazolidine ring .

Table 1: Quantitative Chemical Specifications

Property	Value	Scientific Significance
Molecular Formula	C₂₆H₄₉NO₄	Dictates the stoichiometric calculations for cross-metathesis and deprotection reactions.
Molecular Weight	439.67 g/mol	Essential for precise molarity calculations in cell culture and synthetic workflows.
Exact Mass	439.3662 Da	Used for high-resolution mass spectrometry (HRMS) validation during synthesis.
CAS Number	207516-23-2	The universal identifier for procurement and regulatory documentation.
IUPAC / Synonym	tert-butyl (4S,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-[(E)-pentadec-1-enyl]-1,3-oxazolidine-3-carboxylate	Confirms the formation of the 1,3-oxazolidine ring, leaving the C1 primary alcohol completely free.

Structural Rationale: The Causality of Dual Protection

As an Application Scientist, I cannot overstate the importance of the 2,3-N,O-acetonide and N-Boc protecting groups. Why do we go through the trouble of dual protection?

• Regioselective Freedom at C1: Sphingosine possesses a 1,3-diol and a 2-amino group. By utilizing 2,2-dimethoxypropane under acidic conditions, an oxazolidine ring is formed specifically between the C2-nitrogen and C3-oxygen. This strategically leaves the primary C1-hydroxyl group exposed . This causality is the cornerstone of synthesizing Sphingosine-1-Phosphate (S1P) analogs or attaching complex carbohydrate headgroups without unwanted side reactions at C3.

• Prevention of Acyl Migration: During the synthesis of ceramides, unprotected sphingosines are highly susceptible to O-to-N acyl migration. The N-Boc group neutralizes the nucleophilicity of the amine, locking the molecule in a stable conformation until the final deprotection step.

• Stereochemical Integrity: The natural bioactivity of sphingolipids relies entirely on the (2S, 3R)-D-erythro configuration. The rigid oxazolidine ring prevents epimerization during harsh downstream catalytic processes, such as olefin cross-metathesis .

Workflow: Stepwise protection isolating the C1-hydroxyl for targeted downstream modification.

Self-Validating Experimental Protocol: Global Deprotection

To utilize this molecule in biological assays (such as inducing apoptosis in cell culture), the biologically inactive protected form must be converted back to the active free base . The following protocol describes a self-validating system for the global deprotection of the acetonide and Boc groups.

Materials Required:

• N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (Substrate)

• Trifluoroacetic Acid (TFA) and Anhydrous Dichloromethane (DCM)

• Ninhydrin stain (for TLC validation)

Step-by-Step Methodology:

• Preparation & Solvation: Dissolve 100 mg of the protected sphingosine in 2.0 mL of anhydrous DCM in a flame-dried round-bottom flask under an argon atmosphere.

  • Causality: Anhydrous conditions are critical; ambient moisture can cause premature or partial hydrolysis, leading to a complex mixture of mono-protected intermediates.

• Acidic Cleavage: Cool the reaction mixture to 0°C using an ice bath. Slowly add 2.0 mL of TFA dropwise.

  • Causality: The low temperature controls the exothermic generation of the tert-butyl cation (from the Boc group) and the cleavage of the isopropylidene acetal. This prevents the degradation of the delicate allylic alcohol system (the C4-C5 double bond).

• Reaction Monitoring (Self-Validation): Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) solvent system.

  • Validation Check: Stain the TLC plate with Ninhydrin and heat. The disappearance of the UV-active starting material and the appearance of a deep purple spot at the baseline confirms the successful unmasking of the primary amine.

• Quenching & Workup: Concentrate the mixture under reduced pressure to remove excess TFA. Re-dissolve the residue in ethyl acetate and wash twice with saturated aqueous NaHCO₃.

  • Causality: The TFA cleavage leaves the sphingosine as a trifluoroacetate salt. The mild base wash (NaHCO₃) neutralizes the salt, yielding the free bioactive D-erythro-sphingosine required for cell culture applications.

• Final Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The resulting pure D-erythro-sphingosine should be stored at -20°C in ethanol or DMSO for immediate biological use.

Downstream Applications: The Sphingolipid Rheostat

Once deprotected, D-erythro-sphingosine becomes a highly potent bioactive lipid. In drug development, it is primarily studied for its role in the "Sphingolipid Rheostat" —a critical signaling pathway that dictates cell fate .

The balance between Sphingosine (pro-apoptotic), Ceramide (pro-apoptotic/senescence), and Sphingosine-1-Phosphate (pro-survival/proliferation) is a major target in oncology and autoimmune disease research. By starting with highly pure N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide, researchers ensure that the downstream metabolites synthesized for these assays possess the exact (2S, 3R) stereochemistry required to bind to cellular kinases and receptors.

The Sphingolipid Rheostat: Deprotected sphingosine acts as the central hub for cell fate determination.

Conclusion

N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (C₂₆H₄₉NO₄, MW: 439.67 g/mol ) is far more than a simple chemical inventory item; it is a meticulously engineered synthetic tool. By utilizing orthogonal protecting groups to isolate the C1-hydroxyl while preserving the fragile allylic stereocenter, it enables the high-yield synthesis of critical signaling lipids used throughout modern pharmaceutical research.

References

• National Institutes of Health (PMC). "Effect of double bond geometry in sphingosine base on the antioxidant function of sphingomyelin." PubMed Central. Available at:[Link]

Storage Conditions and Thermal Stability of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide: A Comprehensive Guide for Sphingolipid Synthesis

Executive Summary

N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (CAS 207516-23-2) is a highly specialized, orthogonally protected sphingolipid intermediate critical for the de novo synthesis of ceramides, sphingomyelins, and structurally complex sphingoid bases[1]. Structurally defined as tert-butyl (4S,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-[(E)-pentadec-1-enyl]-1,3-oxazolidine-3-carboxylate, this compound leverages a 2,3-N,O-acetonide (oxazolidine) ring and an N-Boc group to mask the amine and secondary hydroxyl, leaving the C1-primary hydroxyl free for targeted modifications[1]. This guide delineates the thermodynamic stability, degradation pathways, and rigorous storage protocols required to maintain the integrity of this sensitive allylic oxazolidine.

Structural Biology & Chemical Significance

The synthesis of sphingolipids requires precise regiocontrol. Unprotected D-erythro-sphingosine contains three reactive sites: a primary hydroxyl (C1), a secondary amine (C2), and a secondary allylic hydroxyl (C3). By employing the 2,3-N,O-acetonide protection strategy, researchers can selectively isolate the C1-OH[2]. This enables highly efficient downstream reactions, such as in situ oxidative phosphorylation using trimethyl phosphite and carbon tetrabromide to generate sphingosine-1-phosphate derivatives[2][3].

However, this orthogonal protection introduces specific vulnerabilities. The N-Boc and acetonide groups are inherently acid-labile, while the C4-C5 trans double bond is susceptible to oxidative cleavage and isomerization[4]. Understanding these structural liabilities is paramount for preventing premature degradation during storage and handling.

Thermodynamic & Kinetic Stability Profile

The stability of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is governed by three primary environmental factors: thermal stress, pH, and oxidative exposure.

• Thermal Stability: At ambient temperatures (20–25°C), the compound exhibits slow but measurable degradation over prolonged periods, primarily driven by trace moisture facilitating acetonide hydrolysis. At elevated temperatures (>40°C), thermal energy accelerates both Boc deprotection and oxazolidine ring opening.

• pH Sensitivity: The compound is highly stable under basic and neutral conditions. However, exposure to pH < 4 rapidly hydrolyzes the acetonide to yield the free 3-OH, followed by slower cleavage of the N-Boc group to yield the free 2-NH2[2].

• Oxidative Stability: The allylic system (C4-C5 trans double bond) is a prime target for reactive oxygen species (ROS) and atmospheric ozone. Photo-oxidation can lead to the formation of epoxides or complete cleavage of the aliphatic chain[4].

Fig 1: Primary chemical degradation pathways of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide.

Optimal Storage Conditions & Handling Protocols

To arrest kinetic degradation pathways, a multi-tiered storage strategy must be implemented.

• Temperature: Long-term storage must be strictly maintained at -20°C[1]. For archival storage exceeding 12 months, -80°C is recommended to completely halt thermal degradation.

• Atmosphere: The compound must be stored under an inert atmosphere. Argon is preferred over Nitrogen due to its higher density, allowing it to effectively displace oxygen and moisture from the vial headspace, thereby preventing double-bond oxidation[4].

• Light Protection: Due to the photo-sensitivity of the allylic double bond, the compound should be stored in amber glass vials or wrapped in aluminum foil.

• Moisture Control: Vials must be sealed with PTFE-lined caps and stored within a secondary desiccated container (e.g., Drierite) to prevent ambient moisture from initiating acetonide hydrolysis.

Fig 2: Self-validating experimental workflow for compound receipt, storage, and pre-use QC.

Experimental Protocols: Self-Validating Workflows

Expertise Note: The causality behind rapid degradation in many labs is the premature opening of cold vials. Never open a cold vial directly to the ambient atmosphere. Condensation will immediately introduce water, compromising the acetonide group.

Protocol 1: Pre-Use Quality Control (QC) via TLC & LC-MS

• Equilibration: Remove the sealed vial from -20°C storage and place it in a vacuum desiccator. Allow it to equilibrate to room temperature (approx. 30–45 minutes).

• Sampling: Under a gentle stream of Argon, quickly remove a 1 mg aliquot. Reseal the vial, purge with Argon, and return to -20°C.

• TLC Analysis: Dissolve the aliquot in 100 µL of Hexane:Ethyl Acetate (8:2). Spot on a silica gel 60 F254 plate. Develop in Hexane:EtOAc (7:3). Visualize using phosphomolybdic acid (PMA) stain (heat to 120°C). A single spot (Rf ~0.6) indicates high purity. Lower Rf spots indicate acetonide cleavage (free diol).

• LC-MS Verification: Analyze via ESI-MS. The expected exact mass is 439.3662[1]. Look for the [M+H]+ peak at m/z 440.4 and [M+Na]+ at m/z 462.4.

Protocol 2: Controlled Deprotection Sequence

To utilize the compound after C1-modification, the protecting groups must be removed sequentially or simultaneously.

• Simultaneous Cleavage: Dissolve the modified intermediate in a mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM) (1:1 v/v) at 0°C.

• Reaction: Stir for 2 hours, allowing the reaction to slowly warm to room temperature. This will cleave both the Boc and the acetonide groups[2].

• Quenching & Recovery: Evaporate the solvent under a stream of nitrogen. Co-evaporate with toluene (3x) to remove residual TFA. The resulting free amine/diol can be immediately subjected to N-acylation (e.g., using p-nitrophenyl palmitate) to form ceramides[4].

Quantitative Data Summaries

Table 1: Stability Metrics of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Storage Condition	Atmosphere	Light Exposure	Estimated Shelf Life (Purity >98%)	Primary Degradation Pathway
-80°C	Argon	Dark	> 5 Years	None observed
-20°C	Argon	Dark	2–3 Years	Trace oxidation
4°C	Air	Dark	3–6 Months	Oxidation, slow hydrolysis
25°C (RT)	Air	Ambient Light	1–2 Weeks	Photo-oxidation, hydrolysis
25°C (RT)	Air (High Humidity)	Ambient Light	< 48 Hours	Rapid acetonide hydrolysis

Table 2: Key Physicochemical Properties

Property	Value	Reference / Causality
CAS Number	207516-23-2	Standard identifier[1]
Molecular Formula	C26H49NO4	[1]
Molecular Weight	439.67 g/mol	[1]
Physical Form	Waxy solid / Oil	Dependent on ambient temperature
Solubility	Chloroform, DCM, MeOH	Highly lipophilic due to pentadecenyl chain

References

• Title: Practical synthesis of N-palmitoylsphingomyelin and N-palmitoyldihydrosphingomyelin. Source: Methods in Enzymology. URL: [Link][3]

• Title: Effect of double bond geometry in sphingosine base on the antioxidant function of sphingomyelin. Source: Journal of Lipid Research / PMC. URL: [Link][4]

Sources

• 1. N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide [lgcstandards.com]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Effect of double bond geometry in sphingosine base on the antioxidant function of sphingomyelin - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile and Handling Protocols for N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide in Organic Solvents

Executive Summary

N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (CAS: 207516-23-2) is a highly specialized, orthogonally protected sphingolipid precursor[1]. It serves as a critical intermediate in the chemical synthesis of sphingosine-1-phosphate (S1P), ceramides, and complex glycosphingolipids[2]. By masking the polar 2-amino and 3-hydroxyl groups of natural D-erythro-sphingosine within an oxazolidine ring (acetonide) and a tert-butyloxycarbonyl (Boc) group, this derivative leaves only the primary C1-hydroxyl exposed for selective functionalization. Understanding its solubility profile in organic solvents is paramount for optimizing downstream synthetic workflows, ensuring accurate quantification, and preventing degradation.

Structural Causality of Solvation

The solubility behavior of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is dictated by three distinct structural domains. Unlike unprotected sphingosine, which exhibits amphiphilic characteristics and limited solubility in non-polar media, this protected derivative is overwhelmingly lipophilic.

• The Hydrophobic Tail: The C15 pentadecenyl chain dominates the molecular volume. This long aliphatic chain drives strong van der Waals interactions, rendering the molecule completely insoluble in water and highly soluble in non-polar to moderately polar organic solvents.

• Steric Shielding by Protecting Groups: The bulky tert-butyl group of the Boc moiety and the dimethyl groups of the acetonide ring create a sterically hindered core. This prevents tight crystal lattice packing, typically rendering the compound as a colorless oil or low-melting solid. This low lattice energy inherently increases its solubility in aprotic solvents like Dichloromethane (DCM) and Ethyl Acetate (EtOAc)[3].

• Hydrogen Bonding Capacity: The free C1-hydroxymethyl group acts as both a hydrogen bond donor and acceptor. This specific feature allows for moderate solubility in polar protic solvents like Methanol (MeOH), while the carbonyl of the Boc group acts as an additional hydrogen bond acceptor[3].

Structural domains dictating solvent interactions and solubility profiles.

Quantitative Solubility Matrix

The following table synthesizes the solubility profile of the compound across standard laboratory solvents, providing mechanistic rationales for solvent selection during experimental design[3][4].

Solvent	Polarity Index	Solubility Profile	Mechanistic Rationale	Recommended Application
Dichloromethane (DCM)	3.1	High (>50 mg/mL)	Strong dipole-dipole interactions with the Boc/Acetonide core; easily accommodates the lipophilic tail.	Primary solvent for anhydrous synthetic coupling (e.g., phosphorylation).
Ethyl Acetate (EtOAc)	4.4	High (>50 mg/mL)	Excellent hydrogen bond acceptor; provides superior solvation of the oxazolidine ring.	Extraction, liquid-liquid partitioning, and silica gel chromatography.
Methanol (MeOH)	5.1	Moderate (~20 mg/mL)	Hydrogen bonding with the free C1-hydroxyl group overcomes the hydrophobic rejection of the tail.	Stock solution preparation for biological assays (post-dilution).
Dimethylformamide (DMF)	6.4	High (>30 mg/mL)	High dielectric constant combined with lipophilic compatibility.	Reactions requiring elevated temperatures or highly polar reagents.
Water	10.0	Insoluble (<0.1 mg/mL)	Complete hydrophobic rejection by the C15 pentadecenyl chain.	Aqueous washes during post-reaction workup to remove salts.

Experimental Workflow: Self-Validating Stock Preparation

When preparing stock solutions of highly functionalized lipids, researchers must account for both solubility limits and chemical stability. Sphingolipid derivatives containing allylic double bonds are susceptible to auto-oxidation, and downstream reactions (like phosphorylation) require strictly anhydrous conditions[4].

Protocol: Preparation of a 10 mM Anhydrous Stock Solution

• Equilibration: Allow the sealed vial of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide to equilibrate to room temperature (20–25°C) in a desiccator for 30 minutes before opening.

  • Causality: Prevents atmospheric moisture condensation on the hygroscopic free C1-hydroxyl group, which would otherwise quench sensitive downstream reagents.

• Solvent Addition: Under an inert argon atmosphere, add anhydrous Dichloromethane (DCM) to achieve the desired concentration (e.g., 2.27 mL DCM per 10 mg of compound).

  • Causality: DCM provides optimal solvation for the bulky protecting groups while maintaining the anhydrous environment required for subsequent phosphoramidite chemistry.

• Agitation: Vortex the mixture gently for 1–2 minutes. If dissolution is incomplete, sonicate in a water bath at 25°C for 5 minutes.

  • Causality: Sonication provides the activation energy needed to disrupt any weak intermolecular hydrogen bonding between the C1-hydroxyl groups of adjacent molecules.

• Visual and Analytical QC: Inspect the solution against a dark background; it must be a completely clear liquid. For rigorous validation, analyze an aliquot via LC-MS equipped with an Evaporative Light Scattering Detector (ELSD).

  • Causality: Because lipids lack strong chromophores, standard UV detection at 254 nm will fail to accurately quantify the compound. ELSD ensures accurate concentration measurement regardless of UV absorbance.

• Storage: Transfer the validated stock solution to amber glass vials with PTFE-lined caps. Purge the headspace with argon and store at -20°C.

  • Causality: Amber glass protects the allylic double bond from photo-oxidation, while argon displacement prevents oxidative degradation during long-term storage.

Workflow for solubility validation and stock solution preparation.

Downstream Applications & Solvent Selection

The choice of solvent directly impacts the efficacy of downstream synthetic steps. When synthesizing sphingosine-1-phosphate (S1P) or complex glycosphingolipids, the free C1-hydroxyl is the primary reaction site[2].

For phosphorylation utilizing phosphoramidite chemistry, strictly anhydrous polar aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) are mandatory. Any residual water or protic solvent (such as Methanol) will rapidly hydrolyze and quench the highly reactive phosphitylating agent. Conversely, if the immediate next step involves global deprotection (removal of the Boc and acetonide groups) using strong acids like Trifluoroacetic acid (TFA) or methanolic HCl, Methanol or a DCM/MeOH mixture becomes the optimal solvent system to facilitate the solvolysis of the protecting groups.

References

• Compounds and methods for synthesizing sphingosines and glycolipids (US12091432B2)

Sources

• 1. N-BOC-D-ERYTHRO-SPHINGOSINE-2,3-N,O-ACETONIDE | 207516-23-2 [chemicalbook.com]
• 2. US12091432B2 - Compounds and methods for synthesizing sphingosines and glycolipids - Google Patents [patents.google.com]
• 3. N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide [lgcstandards.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

D-erythro-sphingosine and its Protected Derivatives: A Guide to Unraveling the Sphingolipid Rheostat in Cellular Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Sphingolipids have transcended their role as mere structural components of cellular membranes to become recognized as critical regulators of a myriad of cellular processes.[1][2][3] At the heart of this complex metabolic network lies D-erythro-sphingosine, a bioactive lipid that serves as the central hub for a critical cell fate decision point known as the "sphingolipid rheostat." The balance between its pro-apoptotic metabolite, ceramide, and its pro-survival metabolite, sphingosine-1-phosphate (S1P), dictates whether a cell proliferates or undergoes programmed cell death.[4][5] However, the inherent chemical reactivity and metabolic instability of D-erythro-sphingosine present significant challenges for its study and therapeutic application. This guide provides a comprehensive overview of the biological significance of D-erythro-sphingosine, elucidates the rationale for using chemically protected derivatives, and offers detailed methodologies for their application in research and drug development.

Part 1: The Sphingolipid Rheostat: A Matter of Life and Death

Sphingolipid metabolism is a highly interconnected network of synthetic and catabolic pathways that converge on the central molecule, ceramide.[3][6] Ceramide can be hydrolyzed by ceramidases to produce D-erythro-sphingosine (hereafter referred to as sphingosine).[3] This sphingoid base stands at a crucial metabolic crossroads, where its fate determines the cell's destiny.

• The Pro-Apoptotic Arm: Ceramide: A wide array of cellular stresses, including chemotherapy, radiation, and inflammatory cytokines, can lead to an accumulation of intracellular ceramide.[7][8][9] Ceramide acts as a potent second messenger that initiates signaling cascades leading to cell cycle arrest and apoptosis.[3][4][10] Its mechanisms are multifaceted, involving the activation of protein phosphatases, modulation of mitochondrial outer membrane permeability (MOMP), and induction of ER stress.[4][7]

• The Pro-Survival Arm: Sphingosine-1-Phosphate (S1P): Sphingosine can be phosphorylated by sphingosine kinases (SphK1 and SphK2) to form S1P.[3][5] In stark contrast to ceramide, S1P is a powerful pro-survival and pro-proliferative signaling molecule.[3][4] S1P can act intracellularly, but it is also exported from the cell where it activates a family of five G protein-coupled receptors (GPCRs), S1P₁₋₅, on the cell surface.[11][12][13] This receptor-mediated signaling regulates critical processes such as cell migration, immune cell trafficking, angiogenesis, and inflammation.[11][12][14][15]

The dynamic balance between ceramide/sphingosine and S1P levels is termed the sphingolipid rheostat . A shift towards ceramide accumulation promotes apoptosis, while a tilt towards S1P production favors cell survival, proliferation, and migration.[5][16] This rheostat is a key target in various diseases, particularly cancer, where its dysregulation often contributes to tumorigenesis and therapeutic resistance.[7][16]

Diagram 1: The Sphingolipid Rheostat for Cell Fate.

Part 2: The Case for Protection: Overcoming Experimental Hurdles

While sphingosine and its metabolites are central to cell biology, their direct use in experimental systems is fraught with difficulty. The free amino and hydroxyl groups of sphingosine are highly reactive and susceptible to rapid metabolic conversion.

Causality Behind Experimental Choices:

• Preventing N-acylation: The free amine at the C2 position is a primary target for ceramide synthases, which rapidly convert exogenous sphingosine back into ceramide, confounding the interpretation of its direct effects.

• Blocking Phosphorylation: The primary hydroxyl group at C1 is the substrate for SphK1 and SphK2. Unprotected sphingosine administered to cells is quickly converted to S1P, making it difficult to study the specific actions of sphingosine itself.[3]

• Controlling Glycosylation: The C1 hydroxyl can also be a substrate for glycosylation, leading to the formation of glycosphingolipids, further complicating the metabolic landscape.

• Improving Stability and Bioavailability: Protecting groups can enhance the chemical stability and modify the lipophilicity of the molecule, which can improve its solubility, cell permeability, and pharmacokinetic properties in vivo.

To overcome these challenges, researchers rely on chemically protected derivatives of D-erythro-sphingosine. These derivatives mask one or more reactive sites, allowing for a more controlled investigation of specific metabolic pathways and signaling events.

Diagram 2: Blocking metabolic pathways with protected derivatives.

Common protecting groups used in sphingolipid research include:

• For the Amine (C2-NH₂): Acetyl (Ac), tert-Butoxycarbonyl (Boc), and Tetrachlorophthalimide (TCP) are frequently used.[17] The choice depends on the desired stability and the conditions required for deprotection.

• For the Hydroxyls (C1-OH, C3-OH): Silyl ethers (e.g., TBDMS), benzyl ethers (Bn), and acetates are common choices to prevent phosphorylation or glycosylation.[18][19]

The synthesis of these derivatives is a specialized area of organic chemistry, often starting from commercially available precursors like D-ribo-phytosphingosine or employing stereoselective methods from simpler starting materials like L-serine.[19][20][21]

Part 3: Applications in Research and Drug Development

Protected sphingosine derivatives are indispensable tools for:

• Dissecting Signaling Pathways: By using derivatives that selectively block one metabolic route, researchers can isolate and study another. For example, N,N-dimethyl-sphingosine (DMS), which cannot be acylated but inhibits SphK, allows for the study of sphingosine's direct effects on targets like protein kinase C (PKC).[22]

• Developing Enzyme Inhibitors: Modified sphingosine backbones serve as scaffolds for designing potent and selective inhibitors of key enzymes in the pathway, such as SphK1/2 or ceramidases. These inhibitors are valuable research tools and potential therapeutics for cancer and inflammatory diseases.

• Probing Receptor Function: S1P analogs, such as the blockbuster drug Fingolimod (FTY720), are essentially protected pro-drugs that become phosphorylated in vivo to act as potent S1P receptor modulators.[23] They are used to treat autoimmune diseases like multiple sclerosis by altering immune cell trafficking.[11]

• Anti-Infective Research: Sphingosine itself has broad-spectrum antimicrobial properties.[24] Protected derivatives can be used to develop more stable compounds that restore sphingosine levels in diseases like cystic fibrosis, where low sphingosine contributes to susceptibility to lung infections.[24]

Derivative/Modulator	Primary Target/Mechanism	Key Application Area	Reference
Fingolimod (FTY720)	S1P Receptor Modulator (pro-drug)	Multiple Sclerosis, Autoimmune Disease	[11][23]
Safingol (L-threo-dihydrosphingosine)	PKC inhibitor, SphK inhibitor	Anti-Cancer Therapeutic (Clinical Trials)	[23]
N,N-dimethyl-sphingosine (DMS)	Sphingosine Kinase (SphK) Inhibitor	Research Tool for studying Ca²⁺ signaling	[22]
THI (2-(p-hydroxyanilino)-4-(p-chlorophenyl)thiazole)	Sphingosine Kinase 1 (SphK1) Inhibitor	Preclinical Cancer Research	N/A
Boc-protected Sphingosine	Blocks N-acylation	Synthetic Precursor, Research Tool	[19]

Part 4: Key Experimental Protocols & Methodologies

The trustworthiness of any study using sphingolipid derivatives relies on robust and well-controlled experimental design.

Protocol 1: Assessing Apoptosis Induction by a Protected Sphingosine Derivative

This protocol describes the use of Annexin V and Propidium Iodide (PI) staining to quantify apoptosis and necrosis in cells treated with a sphingosine analog.

Rationale: Annexin V binds to phosphatidylserine, which flips to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nuclear stain that is excluded by live cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Materials & Reagents:

• HCT116 human colon cancer cells (or other cell line of interest)

• Complete culture medium (e.g., McCoy's 5A with 10% FBS)

• Test Compound: Protected D-erythro-sphingosine derivative (e.g., Safingol)

• Vehicle Control (e.g., DMSO or ethanol)

• Positive Control: Staurosporine (1 µM)

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow Cytometer

Step-by-Step Methodology:

• Cell Seeding: Seed HCT116 cells in 6-well plates at a density that will result in 70-80% confluency after 24 hours.

• Treatment: The next day, replace the medium with fresh medium containing the test compound at various concentrations (e.g., 1, 5, 10, 25 µM), the vehicle control, or the positive control. Incubate for the desired time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells. To do this, first collect the supernatant (containing floating cells), then wash the adherent cells with PBS, detach them with trypsin, and combine them with the supernatant.

• Staining: Centrifuge the cell suspension, wash with cold PBS, and resuspend the pellet in 1X Binding Buffer provided with the kit. Add Annexin V-FITC and PI according to the manufacturer's instructions. Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 2: Analysis of Sphingolipid Profile by LC-MS/MS

This protocol provides a workflow for extracting and quantifying sphingolipids from cultured cells to assess the metabolic impact of a protected derivative.

Rationale: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for sphingolipid analysis, offering high sensitivity and structural specificity for simultaneous quantification of multiple lipid species.[2][25][26][27][28]

Materials & Reagents:

• Treated cells from an experiment (e.g., 1 x 10⁶ cells)

• Internal standards (e.g., C17-sphingosine, C17-S1P, C17-ceramide)

• Lipid Extraction Solvents: Isopropanol, Ethyl Acetate, Water

• LC-MS/MS system (e.g., Triple Quadrupole Mass Spectrometer)

• C18 reverse-phase HPLC column

Step-by-Step Methodology:

• Cell Lysis & Internal Standard Spiking: Harvest and wash cells. Resuspend the cell pellet in a known volume of PBS. Add a cocktail of internal standards to the cell lysate. This is critical for accurate quantification, as it corrects for variations in extraction efficiency and instrument response.

• Lipid Extraction (Liquid-Liquid Extraction): Add extraction solvents (e.g., ethyl acetate/isopropanol/water in a specific ratio) to the lysate. Vortex vigorously and centrifuge to separate the organic and aqueous phases. The lipids will partition into the upper organic layer.[27]

• Sample Preparation: Carefully collect the organic layer and dry it under a stream of nitrogen. Reconstitute the dried lipid film in a small volume of a suitable solvent (e.g., methanol) compatible with the LC-MS system.

• LC-MS/MS Analysis: Inject the sample onto the LC-MS/MS system.

  • Chromatography (LC): Separate the different sphingolipid classes using a reverse-phase C18 column with a gradient of mobile phases (e.g., water/methanol/formic acid).[26]

  • Mass Spectrometry (MS/MS): Use Multiple Reaction Monitoring (MRM) mode for quantification. For each analyte (and its internal standard), a specific precursor ion is selected and fragmented, and a specific product ion is monitored. This provides high specificity and sensitivity.[26]

• Data Analysis: Quantify the endogenous sphingolipids by calculating the ratio of their peak areas to the peak areas of their corresponding C17 internal standards.

Diagram 3: A typical LC-MS/MS workflow for sphingolipid analysis.

Conclusion

D-erythro-sphingosine and its metabolites form a critical signaling axis that governs fundamental cellular decisions. The inherent metabolic instability of these lipids necessitates the use of protected derivatives, which have become indispensable tools for the modern researcher. By enabling the controlled perturbation of the sphingolipid network, these compounds allow for the precise dissection of signaling pathways, the identification of novel drug targets, and the development of innovative therapeutics. A thorough understanding of the rationale behind their use, coupled with robust analytical methodologies, is paramount for advancing our knowledge of sphingolipid biology and translating these insights into clinical applications.

References

• Sphingosine-1-Phosphate (S1P) and S1P Signaling Pathway Modulators, from Current Insights to Future Perspectives. PMC.
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• Sphingolipid Structure, Classification, and Detection Methods.
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• Sphingosine-1-Phosphate Signaling in Cardiovascular Diseases. MDPI.
• How do sphingosine-1-phosphate affect immune cells to resolve inflamm
• A Synthesis of d-erythro- and l-threo-Sphingosine and Sphinganine Diastereomers via the Biomimetic Precursor 3-Ketosphinganine.
• Sphingosine. Lipid Analysis - Lipotype.
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• What is Sphingosine?.
• D-erythro-Sphingosine. MedChemExpress.
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• Sphingosine: What It Is, Biosynthesis, and Roles in Health & Disease. MetwareBio.
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• Protected Sphingosine from Phytosphingosine as an Efficient Acceptor in Glycosylation Reaction.
• Protected Sphingosine from Phytosphingosine as an Efficient Acceptor in Glycosylation Reaction.
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• Synthesis, Molecular Modeling, and Translational Studies of Medicinal Agents Targeting Sphingolipid Biochemistry. Preprints.org.
• Scheme 4 Synthesis of D-erythro-sphingosine.
• A Properly Protected Sphingosine Acceptor for Helferich Glycosylation.
• N, N-dimethyl-D-erythro-sphingosine increases intracellular Ca2+ concentration via Na+-Ca2+-exchanger in HCT116 human colon cancer cells. PubMed.
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Protocols & Analytical Methods

Selective deprotection methods for N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Application Note: Orthogonal Deprotection Strategies for N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Executive Summary

In lipidomics and the synthetic development of ceramide analogs, N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (Molecular Weight: 439.67 g/mol [1]) serves as a critical, orthogonally protected building block. The molecule contains two acid-labile protecting groups: an N-tert-butoxycarbonyl (Boc) group protecting the C2 amine, and an isopropylidene acetal (acetonide) protecting the C2-N and C3-O (or C1-O/C3-O depending on the derivative) positions. Because both groups are sensitive to acidic conditions, achieving selective deprotection requires precise control over the reaction mechanism—specifically, manipulating the presence of water (protic hydrolysis) versus anhydrous Lewis acidity (acidolysis).

This guide provides field-proven, self-validating protocols for the selective and global deprotection of this sphingosine derivative, ensuring high yield and analytical confidence.

Mechanistic Causality & Strategy

The core of orthogonal deprotection lies in the distinct cleavage mechanisms of the two groups:

• Acetonide Cleavage: Driven by aqueous Brønsted acids . The mechanism requires hydronium ions to protonate the acetal oxygen, followed by the addition of water to hydrolyze the group into acetone and the free diol/amino-alcohol. It is highly sensitive to water but stable to certain anhydrous Lewis acids.

• N-Boc Cleavage: Driven by strong, anhydrous acids . The mechanism requires protonation (or Lewis acid coordination) of the carbamate carbonyl, followed by the elimination of a tert-butyl cation (which degrades to isobutylene gas) and carbon dioxide[2]. It is stable to weak aqueous acids (like acetic acid) because the pKa is insufficient to protonate the carbamate.

By exploiting these mechanistic differences, researchers can direct the synthetic pathway with high precision.

Workflow Visualization

Figure 1: Orthogonal deprotection workflows for N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide.

Quantitative Data & Condition Summary

Strategy	Target Cleaved	Target Retained	Preferred Reagent System	Temp / Time	Expected Yield
Selective Acetonide	Acetonide	N-Boc	80% aq. Acetic Acid (AcOH)	60–80 °C / 2–4 h	>85%
Selective N-Boc	N-Boc	Acetonide	ZnBr₂ in anhydrous DCM	25 °C / 12–24 h	65–75%
Global Deprotection	Both	None	50% TFA in DCM (with 5% H₂O)	25 °C / 1–2 h	>90%

Experimental Protocols (Self-Validating Systems)

Protocol A: Selective Acetonide Cleavage (Retaining N-Boc)

Causality: The protic nature of 80% aqueous acetic acid provides sufficient hydronium ions to hydrolyze the highly acid-labile isopropylidene acetal. However, acetic acid is too weak to protonate the carbamate oxygen of the N-Boc group, preventing the formation of the tert-butyl cation required for Boc cleavage[3].

Step-by-Step Methodology:

• Dissolve N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (1.0 mmol) in 10 mL of 80% aqueous acetic acid.

• Heat the reaction mixture to 60–80 °C while stirring continuously[3].

• Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The starting material (R_f ~0.8) will convert to a more polar spot (R_f ~0.3).

• Upon complete consumption of the starting material (typically 2–4 hours), cool the mixture to room temperature.

• Critical Workup: Co-evaporate the mixture with toluene (3 × 15 mL) under reduced pressure. Reasoning: Toluene forms an azeotrope with acetic acid, allowing for its complete removal without exposing the newly freed hydroxyl groups to concentrated acid during evaporation.

• Purify the crude residue via silica gel flash chromatography.

Analytical Checkpoint:

• ESI-MS: Look for a mass shift from m/z 439.67[1] to m/z 399.61 (Loss of 40 Da, corresponding to the loss of the isopropylidene group and addition of two protons).

• TLC: The product will not stain with standard ninhydrin at room temperature (confirming the Boc group is intact) but will stain heavily with Ceric Ammonium Molybdate (CAM).

Protocol B: Selective N-Boc Cleavage (Retaining Acetonide)

Causality: Removing a Boc group while preserving an acetonide is synthetically demanding. It requires avoiding protic hydrolysis entirely. Anhydrous Lewis acids, such as Zinc Bromide (ZnBr₂), selectively coordinate to the Boc carbonyl, facilitating the release of isobutylene without generating the aqueous hydronium ions that rapidly cleave acetals[2],[4].

Step-by-Step Methodology:

• Flame-dry a round-bottom flask and flush with inert gas (N₂ or Argon).

• Dissolve the starting material (1.0 mmol) in 10 mL of strictly anhydrous dichloromethane (DCM).

• Add finely powdered, anhydrous ZnBr₂ (3.0 to 5.0 equivalents) to the solution[2].

• Stir the suspension at room temperature for 12–24 hours.

• Quench the reaction by adding saturated aqueous NaHCO₃ (10 mL) and stir for 15 minutes to break down the zinc complexes.

• Extract the aqueous layer with DCM (3 × 10 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Analytical Checkpoint:

• ESI-MS: Look for a mass shift from m/z 439.67 to m/z 339.5 (Loss of 100 Da, corresponding to the loss of the Boc group).

• TLC: The product will immediately stain bright pink/purple with ninhydrin solution upon gentle heating, confirming the presence of a free primary/secondary amine.

Protocol C: Global Deprotection

Causality: Strong Brønsted acids like Trifluoroacetic acid (TFA) will rapidly cleave both protecting groups. However, a known artifact of TFA cleavage in carbohydrate and sphingolipid chemistry is the generation of trifluoroacetate esters on the newly liberated hydroxyl groups[5]. To prevent this, water is added as a nucleophilic scavenger, and a mild basic workup is employed to hydrolyze any transient esters.

Step-by-Step Methodology:

• Dissolve the starting material (1.0 mmol) in 5 mL of DCM.

• Prepare a cleavage cocktail of TFA/DCM/H₂O (50:45:5 v/v/v). Add 5 mL of this cocktail to the reaction flask. Reasoning: The 5% water acts as a scavenger to intercept reactive intermediates and prevent TFA esterification[5].

• Stir at room temperature for 1–2 hours.

• Evaporate the volatiles under a gentle stream of nitrogen in a well-ventilated fume hood (Do not use a closed system, as CO₂ and isobutylene gas are rapidly evolved[2]).

• Self-Validating Reversal Step: Dissolve the crude residue in 5 mL of Methanol and add 1 mL of aqueous NH₄OH (or filter through a weakly basic Amberlyst A21 resin column[6]). Stir for 30 minutes. Reasoning: This guarantees the hydrolysis of any inadvertent trifluoroacetate esters back to free hydroxyls.

• Concentrate and dry under high vacuum to yield the globally deprotected D-erythro-sphingosine.

Analytical Checkpoint:

• ESI-MS: Look for the mass of free D-erythro-sphingosine at m/z 299.49.

Sources

• 1. N-BOC-D-ERYTHRO-SPHINGOSINE-2,3-N,O-ACETONIDE Price from Supplier Brand Dayang Chem (Hangzhou) Co., Ltd. on Chemsrc.com [chemsrc.com]
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Application Notes &amp; Protocols: N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide in Solid-Phase Lipid Synthesis

Introduction: The Strategic Advantage of Solid-Phase Synthesis for Complex Lipids

The synthesis of complex sphingolipids, such as ceramides, sphingomyelins, and glycosphingolipids, is a cornerstone of research in cell biology, immunology, and drug development.[1][2] These molecules are not merely structural components of cell membranes but are also critical signaling molecules in processes ranging from apoptosis to cell differentiation.[2][3] Traditional solution-phase synthesis of these lipids is often hampered by challenging purification steps, low yields, and the need for complex protecting group manipulations.

Solid-phase organic synthesis (SPOS), a technique pioneered for peptide synthesis, offers a powerful alternative.[4][5] By anchoring the initial building block to an insoluble polymer support, reagents and by-products can be easily removed by simple filtration and washing, dramatically streamlining the synthetic process and enabling automation.[4][6][7]

This guide focuses on the application of a highly strategic building block, N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (CAS 207516-23-2), for the efficient solid-phase synthesis of sphingolipids.[8] We will explore the rationale behind its design, provide detailed, field-proven protocols for its use, and offer insights into key experimental considerations.

The Building Block: A Study in Orthogonal Protection

The efficacy of any solid-phase synthesis hinges on a robust protecting group strategy.[9][10] The chosen groups must be stable to the reaction conditions of subsequent steps but selectively removable under mild conditions that do not affect other parts of the molecule or the linker to the solid support.[11][12] N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is an exemplary design of this principle.

• N-Boc (tert-Butoxycarbonyl) Group: This widely used protecting group masks the C2-amine. It is stable to a wide range of reaction conditions but is readily cleaved with moderate acids like trifluoroacetic acid (TFA).[13] Crucially, the acetonide group is stable to these conditions.

• 2,3-N,O-Acetonide (Isopropylidene Ketal): This cyclic protecting group serves a dual purpose. It simultaneously protects the C3-hydroxyl group and the C2-amine, locking the erythro stereochemistry and preventing side reactions at these positions. Acetonides are stable to the basic conditions often used in subsequent acylation or glycosylation steps but can be cleaved under different acidic conditions than the Boc group, often requiring aqueous acid or specific Lewis acids.[14][15][16] This differential lability is the key to its utility.

• Primary C1-Hydroxyl: This group is left unprotected, providing the reactive handle for covalent attachment to a suitable solid-phase resin.

This "orthogonal" set of protecting groups allows for the selective deprotection and modification of different parts of the molecule in a planned sequence, which is the essence of a successful multi-step synthesis.[17]

The Workflow: Solid-Phase Synthesis of a Ceramide

The general workflow for synthesizing a ceramide using this building block involves four main stages: Immobilization, Acylation, Deprotection, and Cleavage.

Detailed Protocols & Methodologies

PART 1: Immobilization of the Sphingosine Building Block

Rationale: The first crucial step is to covalently attach the sphingosine building block to the solid support. A 2-chlorotrityl chloride (2-CTC) resin is highly recommended.[18] This linker is exceptionally acid-sensitive, allowing the final product to be cleaved under very mild conditions that preserve other acid-labile functionalities, should they be introduced later. The bulky trityl group also helps to minimize aggregation of peptide chains on the resin.[5]

Materials:

Reagent/Material	Specification	Typical Supplier
2-Chlorotrityl Chloride Resin	100-200 mesh, ~1.0-1.6 mmol/g loading	Sigma-Aldrich, Novabiochem
N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide	>95% Purity	LGC Standards, Pharmaffiliates
Dichloromethane (DCM)	Anhydrous, Synthesis Grade	Standard Chemical Suppliers
N,N-Diisopropylethylamine (DIPEA)	Redistilled, Peptide Synthesis Grade	Standard Chemical Suppliers
Methanol (MeOH)	Anhydrous	Standard Chemical Suppliers

| Solid Phase Synthesis Vessel | Fritted glass or plastic column | Bio-Rad, AAPPTec |

Protocol:

• Resin Swelling: Place the 2-CTC resin (1.0 eq, e.g., 250 mg at 1.2 mmol/g = 0.3 mmol) into a synthesis vessel. Swell the resin in anhydrous DCM (approx. 10 mL/g resin) for at least 30-60 minutes with gentle agitation (e.g., nitrogen bubbling or rocking).[5][7]

• Prepare Building Block Solution: In a separate flask, dissolve N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (1.5 eq) in anhydrous DCM. Add DIPEA (3.0 eq).

• Immobilization Reaction: Drain the DCM from the swollen resin. Immediately add the building block solution to the resin.

• Reaction & Capping: Agitate the mixture at room temperature for 2-4 hours. To cap any remaining reactive chlorotrityl sites, add a solution of DCM/MeOH/DIPEA (80:15:5 v/v/v) and agitate for another 30 minutes.[5]

• Washing: Drain the reaction mixture and wash the resin thoroughly. A typical wash cycle is:

  • DCM (3x)

  • DMF (3x)

  • DCM (3x)

  • Dry the resin under a stream of nitrogen or in vacuo.

PART 2: N-Acylation to Form the Ceramide Backbone

Rationale: With the sphingoid base anchored, the next step is to form the characteristic amide bond by coupling a fatty acid. Standard peptide coupling reagents are highly effective for this transformation. Here, we use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the activator, which is known for its high efficiency and low rate of side reactions.

Materials:

Reagent/Material	Specification
Immobilized Sphingosine Resin	From Part 1
Fatty Acid (e.g., Palmitic Acid)	>98% Purity
HATU	>98% Purity
DIPEA	Redistilled

| N,N-Dimethylformamide (DMF) | Anhydrous, Peptide Grade |

Protocol:

• Resin Swelling: Swell the resin from Part 1 in anhydrous DMF (~10 mL/g) for 30 minutes.

• Prepare Activation Solution: In a separate vial, dissolve the desired fatty acid (3.0 eq), HATU (2.9 eq), and DIPEA (6.0 eq) in a minimal amount of anhydrous DMF. Allow this "pre-activation" to proceed for 5-10 minutes.

• Coupling Reaction: Drain the DMF from the resin and immediately add the activated fatty acid solution. Agitate at room temperature for 4-12 hours.

• Monitoring the Reaction: To ensure the reaction has gone to completion, a qualitative test for the absence of the primary hydroxyl group can be attempted, though monitoring is more commonly done for the appearance of free amines in peptide synthesis. The use of excess reagents typically drives the reaction to completion.

• Washing: Drain the coupling solution and wash the resin extensively to remove all excess reagents and by-products. A typical wash cycle is:

  • DMF (5x)

  • DCM (3x)

  • MeOH (3x)

  • DCM (3x)

  • Dry the resin under vacuum.

PART 3: Global Deprotection and Cleavage

Rationale: The final stage involves removing the protecting groups and cleaving the newly formed ceramide from the solid support. This is performed in a single step using a moderately acidic "cleavage cocktail." The TFA will cleave the N-Boc group and the 2-CTC linker, while the presence of water facilitates the hydrolysis of the acetonide group.[13][16] Triisopropylsilane (TIS) is included as a scavenger to trap the reactive trityl and tert-butyl cations generated during cleavage, preventing them from causing side reactions with the product.

Materials:

Reagent/Material	Specification
Resin-bound Protected Ceramide	From Part 2
Trifluoroacetic Acid (TFA)	Reagent Grade, >99%
Triisopropylsilane (TIS)	>98%
Deionized Water	High Purity

| Diethyl Ether | Cold (-20°C) |

Protocol:

• Preparation: Place the dry, resin-bound ceramide in a reaction vessel.

• Cleavage Cocktail: Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5 v/v/v).

  • CAUTION: TFA is highly corrosive. Handle with extreme care in a chemical fume hood.

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL/g of initial resin). Agitate at room temperature for 2-3 hours.

• Product Collection: Filter the resin and collect the filtrate (which contains the ceramide product) into a clean flask. Wash the resin 2-3 times with a small amount of fresh TFA or DCM to ensure complete recovery of the product. Combine the filtrates.

• Precipitation: Concentrate the combined filtrate under reduced pressure (rotary evaporator). Add the concentrated oil dropwise to a flask of cold (-20°C) diethyl ether with vigorous stirring. The ceramide product should precipitate as a solid.

• Isolation and Purification: Collect the solid product by centrifugation or filtration. Wash the solid with more cold ether to remove residual scavengers. Dry the final product under high vacuum. The crude product can be further purified by flash chromatography or recrystallization if necessary.

Self-Validation and Monitoring

A robust protocol includes checkpoints to validate progress. In solid-phase synthesis, this is often achieved with qualitative colorimetric tests on small resin samples.[19]

• Kaiser Test: Used to detect primary amines.[20] A sample of the resin after the immobilization step (where the amine is protected) should give a negative result (yellow beads). This test is less relevant for this specific workflow but is a staple in SPPS.

• TNBS Test (2,4,6-Trinitrobenzenesulfonic acid): Also detects primary amines and can be more reliable than the Kaiser test in some contexts.[21]

• Chloranil Test: Useful for detecting secondary amines, which might be formed as side products.[20]

For this workflow, the most critical validation is the characterization of the final cleaved product by LC-MS and NMR to confirm its identity and purity.

Summary of Reaction Conditions

Step	Key Reagents	Equivalents (vs. Resin Loading)	Solvent	Time (hr)	Temp (°C)
Immobilization	Building Block, DIPEA	1.5, 3.0	DCM	2-4	RT
Capping	MeOH, DIPEA	-	DCM/MeOH	0.5	RT
Acylation	Fatty Acid, HATU, DIPEA	3.0, 2.9, 6.0	DMF	4-12	RT
Cleavage	TFA/TIS/H₂O (95:2.5:2.5)	-	Neat	2-3	RT

References

• Solid-Phase Oligosaccharide Synthesis and Combinatorial Carbohydrate Libraries.
• A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides.PMC.
• AUTOMATED SOLID-PHASE SYNTHESIS OF OLIGOSACCHARIDES.Illinois Chemistry. (2007-04-23).
• Indium Trichloride Mediated Cleavage of Acetonides in the Presence of Acid-Labile Functional Groups - Enhancing the Synthetic Utility of 1,3-Dioxolanyl-Substituted 1,2-Oxazines.Organic Chemistry Portal.
• Selecting Orthogonal Building Blocks.Sigma-Aldrich.
• New protecting groups in the synthesis of oligosaccharides.
• Solid-Phase Synthesis of Lipidated Peptides.Journal of the American Chemical Society.
• Monitoring of Peptide Coupling and Capping; Coupling Tests.AAPPTec.
• Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR.
• Solid-phase synthesis of lipid
• Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis.SYNFORM.
• Solid phase method for synthesis peptide-spacer-lipid conjugates, conjugates synthesized thereby and targeted liposomes containing the same.
• Mild and Facile Procedure for Clay-Catalyzed Acetonide Protection and Deprotection of N(Boc)Amino Alcohols and Protection of 1,2-Diols.
• Understanding Boc protection and deprotection in peptide synthesis.Benchchem.
• An introduction to SPOS: Supports, linkers, and analytical methods for Solid Phase Organic Synthesis.
• selective-hydrolysis-of-terminal-isopropylidene-ketals-an-overview.pdf.TSI Journals. (2009-01-22).
• Different types of resin and linkers used in SPPS Based on the linking....
• CAS No : 207516-23-2 | Product Name : N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide.
• Quantitative and Nondestructive Colorimetric Amine Detection Method for the Solid-Phase Peptide Synthesis as an Alternative to the Kaiser Test.
• Synthesis of sphingosine and sphingoid bases.
• Boc Resin Cleavage Protocol.Sigma-Aldrich.
• Synthesis of sphingosines.
• Quantitative and Nondestructive Colorimetric Amine Detection Method for the Solid-Phase Peptide Synthesis as an Alternative to the Kaiser Test.PubMed. (2023-10-24).
• Efficient Synthesis of Enantiomerically Pure 2-Acylaziridines: Facile Syntheses of N-Boc-safingol, N-Boc-D-erythro-sphinganine,.
• Stereoselective Synthesis of Novel Sphingoid Bases Utilized for Exploring the Secrets of Sphinx.PMC.
• Total synthesis of stereospecific sphingosine and ceramide.PubMed.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• A Review Discussing Synthesis and Translational Studies of Medicinal Agents Targeting Sphingolipid P
• Synthesis of New Trans Double-Bond Sphingolipid Analogues: Δ 4,6 and Δ 6 Ceramides. (2002-02-28).
• N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide.LGC Standards.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Methods and protocols of modern solid phase peptide synthesis. (2014-06-13).
• Sphingolipid Metabolism and the Ceramides.The Medical Biochemistry Page. (2026-02-12).
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.Luxembourg Bio Technologies. (2007-12-13).
• Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis.

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• 14. Indium Trichloride Mediated Cleavage of Acetonides in the Presence of Acid-Labile Functional Groups - Enhancing the Synthetic Utility of 1,3-Dioxolanyl-Substituted 1,2-Oxazines [organic-chemistry.org]
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• 18. chem.uci.edu [chem.uci.edu]
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Application Notes and Protocols for Cross-Metathesis Reactions Involving N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Introduction: Strategic Modification of Sphingolipids via Olefin Metathesis

Sphingolipids are a critical class of lipids that serve as structural components of cell membranes and as bioactive molecules in a vast array of cellular signaling pathways, including cell proliferation, differentiation, and apoptosis.[1] The central hub of sphingolipid metabolism is ceramide, which is composed of a sphingoid base, such as sphingosine, and a fatty acid.[1] The ability to synthetically modify the long alkyl chain of sphingosine and its derivatives offers a powerful tool for creating novel ceramide analogs, molecular probes, and potential therapeutic agents for conditions where sphingolipid metabolism is dysregulated.[1][2]

Olefin cross-metathesis has emerged as a highly efficient and versatile strategy for the carbon-carbon bond formation required to modify the sphingosine backbone.[1][3] This catalytic reaction, often employing ruthenium-based catalysts developed by Grubbs, allows for the modular coupling of a protected sphingosine-derived olefin with a variety of alkene partners, enabling the synthesis of a diverse library of sphingolipid analogs.[4][5]

This guide provides a detailed overview and experimental protocols for conducting cross-metathesis reactions specifically with N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide, a common and strategically protected intermediate in sphingolipid synthesis.[6] The choice of the tert-butyloxycarbonyl (Boc) group for the amine and the acetonide for the 2,3-diol serves to prevent interference with the metathesis catalyst and to maintain the crucial stereochemistry of the D-erythro configuration.

Core Principles and Mechanistic Considerations

The success of a cross-metathesis reaction hinges on the careful selection of the catalyst, substrates, and reaction conditions to favor the desired heterodimer product over undesired homodimers. The general mechanism, catalyzed by a ruthenium alkylidene complex, involves a series of [2+2] cycloaddition and cycloreversion steps.[5]

Diagram of the Cross-Metathesis Catalytic Cycle:

Caption: General catalytic cycle for olefin cross-metathesis.

For productive cross-metathesis with N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide, several factors must be considered:

• Catalyst Selection : Second-generation Grubbs and Hoveyda-Grubbs catalysts are generally preferred due to their higher activity and broader functional group tolerance.[4][7] Phosphine-free catalysts, like the Hoveyda-Grubbs type, can be advantageous when using electron-deficient alkene partners.[8]

• Substrate Reactivity : The inherent reactivity of the two alkene partners plays a crucial role. To minimize homodimerization of the more valuable sphingosine derivative, it is often used with a less reactive or a more volatile and easily removable alkene partner.[9] An excess of the less expensive alkene partner can also be used to drive the reaction towards the desired cross-product.[10]

• Protecting Groups : The N-Boc and 2,3-N,O-acetonide groups are stable under typical metathesis conditions and prevent potential chelation or reaction with the ruthenium catalyst. The acetonide also rigidly holds the stereocenters at C2 and C3, preventing epimerization.

• Reaction Conditions : Reactions are typically run in degassed, non-polar, aprotic solvents like dichloromethane (DCM) or toluene.[11] Elevated temperatures may be required for less reactive olefins.[8] Removal of the ethylene byproduct, if formed, can help drive the equilibrium towards the products.[11]

Experimental Protocols

General Workflow for Cross-Metathesis

The following diagram illustrates a typical workflow for a cross-metathesis reaction involving the protected sphingosine derivative.

Caption: Standard experimental workflow for cross-metathesis.

Representative Protocol: Cross-Metathesis of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide with a Terminal Alkene

This protocol is a generalized procedure based on common practices in the literature for similar substrates.[2][3][12]

Materials:

• N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (Substrate 1)

• Alkene partner (e.g., 1-pentadecene) (Substrate 2)

• Grubbs 2nd Generation Catalyst or Hoveyda-Grubbs 2nd Generation Catalyst

• Anhydrous, degassed dichloromethane (DCM) or toluene

• Ethyl vinyl ether (for quenching)

• Silica gel for column chromatography

• Standard laboratory glassware, Schlenk line, and magnetic stirrer

Procedure:

• Preparation : In a flame-dried Schlenk flask under an inert atmosphere (N2 or Argon), dissolve N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (1.0 eq) and the alkene partner (1.2-2.0 eq) in anhydrous, degassed DCM to a concentration of 0.1-0.2 M.[11]

• Catalyst Addition : Add the Grubbs or Hoveyda-Grubbs catalyst (1-5 mol%) to the stirred solution. The flask may be gently heated (e.g., to 40 °C for DCM) to initiate and sustain the reaction.[13]

• Reaction Monitoring : Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS), observing the consumption of the starting material and the formation of the product.

• Quenching : Once the reaction is complete (typically 2-12 hours), quench the catalyst by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Workup : Remove the solvent under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired cross-metathesis product.

• Characterization : Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Data and Expected Outcomes

The yield and stereoselectivity of the cross-metathesis reaction can vary significantly depending on the specific substrates and catalyst used. The following table summarizes representative conditions and outcomes for cross-metathesis reactions on similar sphingoid base precursors.

Catalyst (mol%)	Alkene Partner (eq.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	E/Z Ratio	Reference
Grubbs II (7)	1-Pentadecene (1.2)	DCM	Reflux	12	65	7:2	[2]
Grubbs II (5)	Protected Allylic Alcohol	DCM	40	4	78	>20:1	[14]
Grubbs II + CuI	Long-chain Fatty Acid Alkene	DCM	40	-	50-70	E-selective	[12]
Hoveyda-Grubbs II (2)	Acrylonitrile	Toluene	80	16	71	Z-major	[8]

Note: Yields and selectivities are highly substrate-dependent.

Troubleshooting and Optimization

• Low Yield : If the yield is low, consider increasing the catalyst loading (up to 10 mol%), increasing the concentration of the reactants, or using a more active catalyst.[13] Ensure that the solvent is rigorously deoxygenated, as oxygen can deactivate the catalyst.[11]

• Homodimerization : If significant homodimerization of the sphingosine derivative is observed, try using a larger excess of the alkene partner. Alternatively, a slower addition of the catalyst may favor the cross-reaction.

• Poor E/Z Selectivity : The stereoselectivity is often dictated by the catalyst. Z-selective catalysts are available if the Z-isomer is desired.[4][7] For many applications, the newly formed double bond is subsequently hydrogenated, rendering the initial E/Z ratio irrelevant.

• Catalyst Decomposition : If the reaction stalls, it may be due to catalyst decomposition. This can sometimes be mitigated by using a more robust catalyst or by adding a second portion of the catalyst during the reaction.

Conclusion

Cross-metathesis of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is a robust and flexible method for the synthesis of novel sphingolipid analogs. By carefully selecting the catalyst, reaction partner, and conditions, researchers can efficiently generate a wide range of modified sphingoid bases for further elaboration into complex sphingolipids, facilitating deeper investigations into their biological roles and therapeutic potential.

References

• Katsumura, S., et al. (2006). Versatile Synthetic Method for Sphingolipids and Functionalized Sphingosine Derivatives via Olefin Cross Metathesis. Organic Letters, 8(24), 5581–5584. [Link]

• Novotný, J., Hrabálek, A., & Vávrová, K. (2012). Synthesis and Structure-Activity Relationships of Skin Ceramides. Current Medicinal Chemistry, 19(4), 526-551. [Link]

• Wisse, P., et al. (2015). Synthesis of 6-Hydroxysphingosine and α-Hydroxy Ceramide Using a Cross-Metathesis Strategy. The Journal of Organic Chemistry, 80(14), 7258–7265. [Link]

• ResearchGate. (2025). Versatile Synthetic Method for Sphingolipids and Functionalized Sphingosine Derivatives via Olefin Cross Metathesis. ResearchGate. [Link]

• Schmalz, H.-G., et al. (2013). Bidirectional cross metathesis and ring-closing metathesis/ring opening of a C2-symmetric building block. Beilstein Journal of Organic Chemistry, 9, 2544–2555. [Link]

• El-Dahshan, A., et al. (2014). Flexible, polymer-supported synthesis of sphingosine derivatives provides ceramides with enhanced biological activity. Bioorganic & Medicinal Chemistry, 22(19), 5506–5512. [Link]

• Pharmaffiliates. N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide. [Link]

• Kim, H. J., et al. (2002). Efficient Synthesis of Enantiomerically Pure 2-Acylaziridines: Facile Syntheses of N-Boc-safingol, N-Boc-D-erythro-sphinganine, and N-Boc-spisulosine from a Common Intermediate. The Journal of Organic Chemistry, 67(26), 9481–9484. [Link]

• Fustero, S., et al. (2014). Olefin Metathesis Reactions with Fluorinated Substrates, Catalysts, and Solvents. Chemical Reviews, 114(10), 5414–5494. [Link]

• The Grubbs Group. Research. [Link]

• Dounay, A. B., & Wipf, P. (2015). Cross metathesis of unsaturated epoxides for the synthesis of polyfunctional building blocks. Beilstein Journal of Organic Chemistry, 11, 1936–1942. [Link]

• Byun, H.-S., & Bittman, R. (2002). Synthesis of New Trans Double-Bond Sphingolipid Analogues: Δ 4,6 and Δ 6 Ceramides. The Journal of Organic Chemistry, 67(7), 2413–2419. [Link]

• Martin, S. F., et al. (2014). Grubbs cross-metathesis pathway for a scalable synthesis of γ-keto-α,β-unsaturated esters. The Journal of Organic Chemistry, 79(3), 1467–1472. [Link]

• Chatterjee, A. K., Choi, T.-L., Sanders, D. P., & Grubbs, R. H. (2003). A General Model for Selectivity in Olefin Cross Metathesis. Journal of the American Chemical Society, 125(37), 11360–11370. [Link]

• Connon, S. J., & Blechert, S. (2003). Recent Developments in Olefin Cross-Metathesis. Angewandte Chemie International Edition, 42(17), 1900-1923. [Link]

• Byun, H.-S., & Bittman, R. (2001). The total syntheses of D-erythro-sphingosine, N-palmitoylsphingosine (ceramide), and glucosylceramide (cerebroside) via an azidosphingosine analog. Carbohydrate Research, 333(3), 227-235. [Link]

• ResearchGate. (2025). Application of Olefin Cross-Metathesis to the Synthesis of Biologically Active Natural Products. ResearchGate. [Link]

• Atlanchim Pharma. Olefin metathesis reactions: the synthetic tool of the decade?. [Link]

• Mootoo, D. R., & Borbás, A. (2002). Synthesis of D-erythro-sphingosine and D-erythro-ceramide. Chemical Communications, (5), 426-427. [Link]

• Al-Mekhlafi, F. A., et al. (2021). Stereoselective Synthesis of Novel Sphingoid Bases Utilized for Exploring the Secrets of Sphinx. Molecules, 26(15), 4588. [Link]

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• 14. Grubbs cross-metathesis pathway for a scalable synthesis of γ-keto-α,β-unsaturated esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing allylic isomerization during N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide deprotection

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding a critical step in sphingolipid synthesis: the deprotection of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide to yield D-erythro-sphingosine. Our focus is to help you navigate the common challenge of preventing allylic isomerization during this process, ensuring the stereochemical integrity of your final product.

Understanding the Challenge: Allylic Isomerization

The core of the issue lies in the inherent structure of the sphingosine backbone. The desired product, D-erythro-sphingosine, possesses a trans double bond at the C4-C5 position and a free hydroxyl group at C3. However, under certain deprotection conditions, particularly acidic environments required to remove the acetonide and N-Boc protecting groups, a competing reaction can occur: the migration of the double bond from the C4-C5 position to the C3-C4 position. This thermodynamically driven isomerization results in a more stable conjugated system, but an undesired byproduct.

This guide will equip you with the knowledge and protocols to minimize or eliminate the formation of this allylic isomer.

Troubleshooting Guide

This section addresses specific problems you may encounter during your deprotection experiments.

Question: I'm observing a significant amount of an unexpected byproduct after my deprotection. How can I confirm if it's the allylic isomer?

Answer: The most effective way to identify the allylic isomer is through a combination of chromatographic and spectroscopic techniques:

• Thin-Layer Chromatography (TLC): The allylic isomer, being more conjugated, will often have a different polarity compared to the desired D-erythro-sphingosine. This can result in a distinct spot on your TLC plate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR is particularly informative. Look for changes in the chemical shifts and coupling constants of the olefinic protons. In the desired product, you will see the characteristic signals for the trans C4-C5 double bond. The allylic isomer will show a different set of signals corresponding to the C3-C4 double bond.

  • ¹³C NMR will also show a shift in the positions of the sp² hybridized carbons.

• Mass Spectrometry (MS): While both the desired product and the isomer will have the same mass, high-resolution mass spectrometry (HRMS) can confirm the elemental composition. When coupled with a chromatographic separation method like LC-MS, you can isolate and identify the two isomers.

Question: My one-step deprotection with strong acid (e.g., concentrated HCl or TFA) is causing significant isomerization. What should I do?

Answer: A one-step deprotection using strong acids is often too harsh and is a common cause of allylic isomerization. The recommended approach is a two-step deprotection strategy that allows for milder conditions for each step.

• Selective Acetonide Deprotection: First, focus on removing the acetonide group while leaving the N-Boc group intact. This can be achieved using milder acidic conditions.

• N-Boc Deprotection: Once the acetonide is removed, you can proceed to deprotect the N-Boc group under conditions optimized to prevent isomerization of the now-free allylic alcohol.

Question: I'm trying a two-step deprotection. What conditions should I use for selective acetonide removal without isomerization?

Answer: The key is to use acidic conditions that are just strong enough to cleave the acetonide without promoting significant isomerization. Here are some proven methods:

• Aqueous Acetic Acid: A solution of 80% acetic acid in water at room temperature or slightly elevated temperatures (e.g., 40 °C) is often effective for acetonide removal. The reaction progress should be carefully monitored by TLC.

• Pyridinium p-Toluenesulfonate (PPTS) in Methanol: PPTS is a mild acid catalyst that can be used for acetonide deprotection. The reaction is typically carried out in methanol at room temperature.

• Dowex® 50WX8 Resin (H⁺ form): This acidic resin can be used as a heterogeneous catalyst in methanol. The advantage is that the catalyst can be easily filtered off, simplifying the workup.

Table 1: Comparison of Conditions for Selective Acetonide Deprotection

Reagent/Catalyst	Solvent	Temperature	Typical Reaction Time	Notes
80% Acetic Acid	Water	Room Temp. to 40 °C	2-12 hours	Monitor carefully to avoid prolonged reaction times.
PPTS	Methanol	Room Temp.	4-16 hours	Mild and generally high-yielding.
Dowex® 50WX8 (H⁺)	Methanol	Room Temp.	2-8 hours	Easy workup by filtration.

Question: After acetonide removal, my N-Boc deprotection is still causing isomerization. What are my options?

Answer: Even after selective acetonide removal, the subsequent N-Boc deprotection can still be problematic. Here are some milder alternatives to the standard strong acid conditions:

• Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) at Low Temperature: While TFA is a strong acid, its reactivity can be moderated by using a dilute solution (e.g., 10-20% TFA in DCM) and running the reaction at 0 °C. Again, careful monitoring is crucial.

• HCl in an Organic Solvent: A solution of HCl in a solvent like dioxane or methanol can be effective. The concentration and temperature should be optimized to find a balance between deprotection and isomerization.

• Lewis Acids: Certain Lewis acids, such as TMSOTf or ZnBr₂, can be used for N-Boc deprotection under milder conditions than Brønsted acids.[1]

• Thermolytic Deprotection: In some cases, heating the N-Boc protected compound can lead to its cleavage.[2][3] However, this method's suitability depends on the overall stability of your molecule.

• Mechanochemical Methods: Solvent-free ball milling with p-toluenesulfonic acid has been reported as a mild and efficient method for N-Boc deprotection.[4][5]

Question: Are there any alternative protecting group strategies that can circumvent this issue entirely?

Answer: Yes, an excellent way to avoid this problem is to plan your synthesis with an orthogonal protecting group strategy from the outset.[6] Instead of an acid-labile N-Boc group, consider using a protecting group that can be removed under neutral or basic conditions.

• Carbamate (Cbz) Group: The Cbz group is stable to the acidic conditions used for acetonide deprotection and can be removed by hydrogenolysis (H₂, Pd/C), which is a neutral and non-isomerizing condition.

• Fmoc (9-fluorenylmethyloxycarbonyl) Group: The Fmoc group is stable to acid but is readily cleaved by a mild base, such as piperidine in DMF.[6] This provides an excellent orthogonal strategy.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of allylic isomerization in sphingosine?

A1: Under acidic conditions, the allylic alcohol can be protonated, forming a good leaving group (water). The departure of water leads to the formation of an allylic carbocation. This carbocation is resonance-stabilized, with the positive charge delocalized over C3 and C5. While the kinetic product of water re-addition would reform the starting material, the thermodynamic product results from the formation of the more stable conjugated double bond between C3 and C4.

Q2: Why is N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide used as a protected intermediate?

A2: This fully protected sphingosine derivative is a common intermediate in sphingolipid synthesis for several reasons:

• The N-Boc group provides robust protection for the amine during various synthetic transformations and is generally easy to remove.[1]

• The acetonide protects the 2,3-diol, preventing unwanted side reactions at these hydroxyl groups.

• It is often a crystalline solid, which facilitates purification.

Q3: What are the consequences of allylic isomerization for my downstream applications?

A3: The biological activity of sphingolipids is highly dependent on their specific stereochemistry. The presence of the allylic isomer can:

• Lead to a significant decrease or complete loss of the desired biological activity.

• Introduce confounding variables in biological assays.

• Complicate the interpretation of experimental results.

• Make it difficult to obtain pure, well-characterized final products for applications in drug development.

Experimental Protocols

Protocol 1: Two-Step Deprotection of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Step 1: Selective Acetonide Deprotection

• Dissolve N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (1 equivalent) in a solution of 80% acetic acid in water.

• Stir the reaction mixture at room temperature and monitor the progress by TLC (e.g., using a mobile phase of 5% methanol in dichloromethane).

• Once the starting material is consumed (typically 2-6 hours), carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent such as ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude N-Boc-D-erythro-sphingosine.

Step 2: N-Boc Deprotection

• Dissolve the crude N-Boc-D-erythro-sphingosine from Step 1 in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add a solution of 20% trifluoroacetic acid (TFA) in DCM dropwise.

• Stir the reaction at 0 °C and monitor by TLC until the starting material is consumed (typically 1-2 hours).

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude D-erythro-sphingosine by flash column chromatography on silica gel.

Visualizations

Caption: Recommended two-step deprotection pathway versus the undesired one-pot isomerization.

Caption: Simplified mechanism of acid-catalyzed allylic isomerization.

References

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Gao, L., et al. (1998). A Synthesis of d-erythro- and l-threo-Sphingosine and Sphinganine Diastereomers via the Biomimetic Precursor 3-Ketosphinganine. The Journal of Organic Chemistry, 63(15), 5152-5159. [Link]

• Đud, M., & Margetić, D. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. International Journal of Organic Chemistry, 7, 140-144. [Link]

• Margetić, D., & Đud, M. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. FULIR. [Link]

• Li, B., et al. (2005). A mild and selective method for N-Boc deprotection. Synlett, 2005(12), 1939-1941.

• van den Berg, R. J. B. H. N., et al. (2003). Divergent Synthesis of d-erythro-Sphingosine, l-threo-Sphingosine, and Their Regioisomers. The Journal of Organic Chemistry, 68(4), 1313-1319. [Link]

• Marcantoni, E., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl₃·7H₂O-NaI System in Acetonitrile. The Journal of Organic Chemistry, 66(12), 4430-4432. [Link]

• Zhang, W., et al. (2022). Facile and efficient n-boc deprotection of amide and sulfonamide under microwave irradiation in water. Heterocycles, 104(9), 1558-1566. [Link]

• Byun, H.-S., & Bittman, R. (2001). The total syntheses of D-erythro-sphingosine, N-palmitoylsphingosine (ceramide), and glucosylceramide (cerebroside) via an azidosphingosine analog. Chemistry and Physics of Lipids, 111(2), 111-138. [Link]

• Rawal, V. H., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23833-23838. [Link]

• Marshall, J. A., & Johns, B. A. (2002). Synthesis of D-erythro-sphingosine and D-erythro-ceramide. The Journal of Organic Chemistry, 67(5), 1545-1549. [Link]

• Berredjem, M., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. International Journal of Chemistry, 4(3). [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

• Thompson, A. D., et al. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. The Journal of Organic Chemistry, 84(8), 4846-4855. [Link]

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

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• 5. Solvent-Free Mechanochemical Deprotection of N-Boc Group [scirp.org]
• 6. Protective Groups [organic-chemistry.org]

Minimizing side reactions during acetonide removal in sphingosine derivatives

A Guide to Minimizing Side Reactions and Ensuring Synthetic Integrity

Welcome to the Technical Support Center for sphingolipid synthesis. As a Senior Application Scientist, I've designed this guide to address the common challenges encountered during the critical step of acetonide removal in sphingosine derivatives. This resource provides in-depth troubleshooting advice, detailed protocols, and the mechanistic reasoning behind our procedural recommendations to help you navigate this sensitive transformation successfully.

Frequently Asked Questions (FAQs)

Here, we address some of the foundational questions regarding acetonide deprotection in the context of sphingolipid chemistry.

Q1: Why is acetonide deprotection a critical and often problematic step in sphingosine synthesis?

A1: The acetonide group is a common choice for protecting the vicinal 2-amino-3-hydroxyl or 3,4-diol functionalities in sphingosine precursors due to its ease of installation and stability under many reaction conditions. However, its removal requires acidic conditions, which can be harsh enough to trigger undesirable side reactions in the sensitive sphingosine backbone. The primary challenge is to find conditions that are strong enough to efficiently cleave the acetonide but mild enough to prevent these side reactions.

Q2: What is the most common and concerning side reaction during the acidic deprotection of N-acylated sphingosine acetonides?

A2: The most prevalent and problematic side reaction is the acid-catalyzed intramolecular N→O acyl migration .[1][2] In this process, the N-acyl group (the fatty acid chain) migrates to the adjacent C1 or C3 hydroxyl group, forming O-acyl isomers. This not only consumes the desired product but also generates isomeric impurities that can be difficult to separate. In some cases, complete de-N-acylation can occur, yielding the free sphingoid base.[1]

Q3: What other potential side reactions should I be aware of?

A3: Besides acyl migration, other potential side reactions, particularly under stronger acidic conditions, include:

• Dehydration: The allylic C3 hydroxyl group can be susceptible to elimination, leading to the formation of a conjugated diene system.

• Rearrangement: The sphingosine backbone may undergo rearrangements, although this is less common under mildly acidic conditions.[2]

• Degradation: Prolonged exposure to strong acids can lead to non-specific degradation of the molecule.[3]

Q4: How can I monitor the progress of the deprotection reaction and detect the formation of side products?

A4: A combination of Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is highly recommended.

• TLC: This is a quick and effective way to monitor the disappearance of the starting material and the appearance of the product and any major byproducts. The O-acyl migrated products will likely have different Rf values compared to your desired N-acyl product.

• LC-MS/MS: This is a powerful tool for confirming the identity of the product and detecting and identifying side products, even at low levels.[1][4][5][6] The fragmentation patterns of O-acyl isomers will differ from the N-acyl product.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Incomplete or Slow Deprotection

"My TLC analysis shows a significant amount of starting material remaining even after the recommended reaction time. What should I do?"

This is a common issue that can often be resolved by carefully adjusting the reaction conditions.

• Causality: The rate of acetonide hydrolysis is dependent on the concentration of the acid catalyst and the temperature. Insufficient catalyst or too low a temperature can lead to a sluggish reaction.

• Troubleshooting Steps:

  • Increase Catalyst Loading: Cautiously increase the amount of the acid catalyst (e.g., from 0.1 eq to 0.2 eq of PPTS or p-TsOH). Monitor the reaction closely by TLC to avoid the formation of side products.

  • Elevate Temperature: If increasing the catalyst loading is ineffective or leads to side reactions, consider a modest increase in temperature (e.g., from room temperature to 30-40 °C). Be aware that higher temperatures can also accelerate side reactions.

  • Change of Solvent System: The choice of solvent can influence the reaction rate. A solvent system like methanol/dichloromethane is often effective. Ensure your starting material is fully dissolved.

  • Consider a Stronger, Yet Mild, Acid: If the above steps fail, you might consider a different mild acid catalyst. However, this should be done with caution and on a small scale first.

Issue 2: Suspected Acyl Migration

"My reaction has gone to completion, but I see multiple spots on my TLC plate, and my LC-MS data shows peaks with the same mass as my product but different retention times. How can I confirm and address this?"

This is a classic sign of N→O acyl migration.

• Causality: The acidic conditions required for deprotection can catalyze the intramolecular attack of the C1 or C3 hydroxyl group on the N-acyl carbonyl, leading to the formation of a cyclic intermediate that resolves to the O-acyl isomer.[2][7]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for suspected acyl migration.

• Identification of O-acyl Isomers by LC-MS/MS:

  • In positive ion mode ESI-MS/MS, N-acyl sphingosines typically show a characteristic fragment ion from the cleavage of the amide bond, retaining the sphingoid backbone (e.g., m/z 264.2 for a C18 sphingosine backbone).[4][5]

  • O-acyl isomers will fragment differently. For example, a 1-O-acyl sphingosine will readily lose the fatty acid as a neutral ketene, and the fragmentation pattern will be dominated by ions corresponding to the free sphingoid base.

Issue 3: Low Yield and Unidentified Byproducts

"My final yield is low, and I observe several unidentifiable peaks in my LC-MS. What could be happening?"

This suggests that degradation of the sphingosine backbone may be occurring in addition to or instead of acyl migration.

• Causality: The allylic hydroxyl group at C3 and the double bond in the sphingosine backbone are sensitive to strong acidic conditions, which can lead to dehydration and other rearrangements.[3]

• Troubleshooting Steps:

  • Strictly Anhydrous Conditions: Ensure your solvent and reagents are dry, as water can sometimes facilitate side reactions.

  • Lower Temperature: Perform the reaction at 0 °C or even lower to minimize degradation pathways.

  • Use a Buffered System: In some cases, adding a mild, non-nucleophilic base can buffer the reaction and prevent excessive acidity.

  • Employ a Milder Lewis Acid: Certain Lewis acids can catalyze acetonide deprotection under very mild conditions. This should be explored carefully, as Lewis acids can also coordinate to other functional groups.

  • Re-evaluate Your Protecting Group Strategy: For particularly sensitive substrates, it may be necessary to use an orthogonal protecting group for the amine that allows for deprotection under non-acidic conditions.

Recommended Protocols and Methodologies

The following protocols are designed to be starting points for the mild deprotection of acetonides in sphingosine derivatives. It is crucial to monitor all reactions by TLC and/or LC-MS to determine the optimal reaction time for your specific substrate.

Protocol 1: Mild Deprotection using Pyridinium p-Toluenesulfonate (PPTS)

PPTS is a mildly acidic catalyst that is often effective for the deprotection of acid-sensitive substrates.[4][8]

• Reagents and Materials:

  • Acetonide-protected sphingosine derivative

  • Pyridinium p-toluenesulfonate (PPTS)

  • Methanol (MeOH), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, and standard glassware

• Step-by-Step Procedure:

  • Dissolve the acetonide-protected sphingosine derivative (1.0 eq) in a mixture of DCM and MeOH (typically 4:1 to 9:1 v/v). The recommended concentration is between 0.05 and 0.1 M.

  • To the stirred solution, add PPTS (0.1 - 0.2 eq).

  • Stir the reaction mixture at room temperature (20-25 °C) and monitor the progress by TLC (e.g., every 30-60 minutes).

  • Upon completion (disappearance of starting material), quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Deprotection using p-Toluenesulfonic Acid (p-TsOH)

p-TsOH is a stronger acid than PPTS and can be more efficient, but it also carries a higher risk of side reactions.[9][10][11][12] This protocol should be attempted with caution and at a low temperature initially.

• Reagents and Materials:

  • Acetonide-protected sphingosine derivative

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

  • Methanol (MeOH), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, and standard glassware

• Step-by-Step Procedure:

  • Dissolve the acetonide-protected sphingosine derivative (1.0 eq) in anhydrous MeOH to a concentration of approximately 0.1 M.

  • Cool the solution to 0 °C in an ice bath.

  • Add p-TsOH·H₂O (0.1 eq) to the stirred solution.

  • Monitor the reaction closely by TLC. If the reaction is slow at 0 °C, allow it to warm to room temperature.

  • Once the reaction is complete, quench by adding saturated aqueous NaHCO₃ solution until the mixture is neutral or slightly basic.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with an appropriate organic solvent (e.g., ethyl acetate or DCM).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solution.

  • Purify the crude product by flash column chromatography.

Data Summary and Comparison

Deprotection Method	Typical Conditions	Advantages	Potential Disadvantages
Pyridinium p-Toluenesulfonate (PPTS)	0.1-0.2 eq, MeOH/DCM, RT	Very mild, low risk of acyl migration and degradation.	Can be slow for some substrates.
p-Toluenesulfonic Acid (p-TsOH)	0.1 eq, MeOH, 0 °C to RT	More reactive and faster than PPTS.	Higher risk of acyl migration and other side reactions.
Lewis Acids (e.g., ZrCl₄, In(OTf)₃)	Catalytic amounts, various solvents	Can be very mild and selective.	May require careful screening; potential for chelation with other functional groups.
Aqueous Acetic Acid	80% AcOH in H₂O, elevated temp.	Simple conditions.	Often too harsh, leading to significant side product formation.

Advanced Strategy: Orthogonal Protecting Groups

For complex syntheses or particularly sensitive sphingosine derivatives, an orthogonal protecting group strategy is the most robust approach to avoiding side reactions during deprotection.[8][13][14][15]

• Concept: This strategy involves using protecting groups for different functional groups that can be removed under mutually exclusive conditions.[13] For example, protecting the amine with a base-labile group allows for the acidic removal of the acetonide without affecting the amine protecting group, thereby preventing N→O acyl migration.

• Workflow for Orthogonal Protection:

  Caption: Orthogonal protecting group strategy workflow.

• Common Orthogonal Protecting Groups for the Amine:

  • Fmoc (9-fluorenylmethyloxycarbonyl): Stable to acid, removed with a base (e.g., piperidine).

  • Cbz (Carboxybenzyl): Stable to mild acid, removed by hydrogenolysis.

  • Boc (tert-Butoxycarbonyl): While acid-labile, it is generally more stable than an acetonide, allowing for selective acetonide removal under carefully controlled mild acidic conditions. However, orthogonality is not guaranteed and requires careful optimization.[9][11][12][16]

By implementing these strategies and carefully monitoring your reactions, you can significantly improve the yield and purity of your desired sphingosine derivatives, paving the way for more reliable and reproducible downstream applications.

References

• Van Overloop, H., Van der Hoeven, G., & Van Veldhoven, P. P. (2005). N-acyl Migration in Ceramides. Journal of Lipid Research, 46(4), 812-816. [Link]

• Merrill, A. H., Sullards, M. C., Allegood, J. C., Kelly, S., & Wang, E. (2005). Structure-Specific, Quantitative Methods for Analysis of Sphingolipids by Liquid Chromatography–Tandem Mass Spectrometry. LIPID MAPS. [Link]

• Van Overloop, H., Van der Hoeven, G., & Van Veldhoven, P. P. (2005). N-Acyl migration in ceramides. Semantic Scholar. [Link]

• Common Organic Chemistry. (n.d.). Pyridinium p-Toluenesulfonate (PPTS). Retrieved from [Link]

• Shaner, R. L., Allegood, J. C., Park, H., Wang, E., Kelly, S., Haynes, C. A., Sullards, M. C., & Merrill, A. H. (2009). Analysis of Mammalian Sphingolipids by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) and Tissue Imaging Mass Spectrometry (TIMS). PMC. [Link]

• Aapptec. (n.d.). N-Terminal Deprotection; Boc removal. Retrieved from [Link]

• Hsu, F. F., & Turk, J. (2009). Comprehensive Identification of Glycosphingolipids in Human Plasma Using Hydrophilic Interaction Liquid Chromatography—Electrospray Ionization Mass Spectrometry. MDPI. [Link]

• Debenham, J. S., Madsen, R., Roberts, C., & Fraser-Reid, B. (1995). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society, 117(12), 3302-3303. [Link]

• So, S. S., & Aso, K. (2010). A general and concise asymmetric synthesis of sphingosine, safingol and phytosphingosines via tethered aminohydroxylation. Organic & Biomolecular Chemistry, 8(22), 5074-5086. [Link]

• Murakami, T., Furusawa, K., Tamai, T., Yoshikai, K., & Nishikawa, M. (2005). Synthesis and biological properties of novel sphingosine derivatives. Bioorganic & Medicinal Chemistry Letters, 15(4), 1115-1119. [Link]

• Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag.

• Han, X., & Gross, R. W. (2005). pH Dependence of Sphingosine Aggregation. PMC. [Link]

• Kumar, P., et al. (2010). Expression of concern: A general and concise asymmetric synthesis of sphingosine, safingol and phytosphingosines via tethered aminohydroxylation. Organic & Biomolecular Chemistry. [Link]

• Royal Society of Chemistry. (2023). Supporting information. [Link]

• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. [Link]

• Di Benedetto, R., Zanetti, L., Varese, M., Rajabi, M., Di Brisco, R., & Panza, L. (2014). Protected Sphingosine from Phytosphingosine as an Efficient Acceptor in Glycosylation Reaction. Request PDF. [Link]

• Organic Syntheses. (n.d.). (45.2 mL, 63.3 mmol, 1.30 equiv) is then added dropwise over 30 minutes via syringe into the yellow solution while maintaining the internal temperature below -65 °C. Retrieved from [Link]

• Taketomi, T., & Kawamura, N. (1972). Degradation of Sphingosine Bases During Acid Hydrolysis of Sphingomyelin, Cerebroside or Psychosine. PubMed. [Link]

• Common Organic Chemistry. (n.d.). THP Deprotection Mechanism - p-Toluenesulfonic Acid (p-TsOH). Retrieved from [Link]

• Zhang, Y., et al. (2022). Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. Retrieved from [Link]

• Harding, K. E., May, L. M., & Dick, K. F. (1975). Selective oxidation of allylic alcohols with chromic acid. Organic Chemistry Portal. [Link]

• Đud, M., & Margetić, D. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. FULIR. [Link]

• Suresh Babu, V. V., Patil, B. S., & Vasanthakumar, G. -R. (2005). MW-Enhanced High-Speed Deprotection of Boc Group Using p-TsOH and Concommitant Formation of N-Me-Amino Acid Benzyl Ester p-TsOH Salts. ResearchGate. [Link]

• Đud, M., & Margetić, D. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. Scirp.org. [Link]

• Reichel, M., et al. (2018). Peripheral Acid Sphingomyelinase Activity Is Associated with Biomarkers and Phenotypes of Alcohol Use and Dependence in Patients and Healthy Controls. MDPI. [Link]

• Harding, K. E., May, L. M., & Dick, K. F. (1975). Selective oxidation of allylic alcohols with chromic acid. Organic Chemistry Portal. [Link]

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• 5. Analysis of Mammalian Sphingolipids by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) and Tissue Imaging Mass Spectrometry (TIMS) - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. A general and concise asymmetric synthesis of sphingosine, safingol and phytosphingosines via tethered aminohydroxylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 16. peptide.com [peptide.com]

Improving stereoselectivity in N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide modifications

Welcome to the Technical Support Center for Sphingolipid Synthesis and Modification. As a Senior Application Scientist, I have designed this guide to address the most critical stereochemical bottlenecks encountered when working with N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (tert-butyl (4S,5R)-4-(hydroxymethyl)-2,2-dimethyl-5-[(E)-pentadec-1-enyl]-1,3-oxazolidine-3-carboxylate).

This molecule is a cornerstone building block in the synthesis of ceramides, sphingomyelins, and glycosphingolipids. However, the rigid 1,3-oxazolidine ring (the 2,3-N,O-acetonide) imposes unique steric and electronic constraints that can derail stereoselectivity during C1-modifications or lipid tail engineering.

Below, you will find a mechanistic breakdown, troubleshooting FAQs, quantitative reference tables, and self-validating protocols to ensure high-fidelity stereocontrol in your workflows.

System Architecture: Modification Pathways

Workflow for stereoselective modifications of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide.

Module 1: C1-Glycosylation Stereoselectivity ( α vs. β )

Q: Why am I observing a mixture of α and β anomers when glycosylating the C1-OH, and how can I drive 1,2-cis- α selectivity? A: The C1-OH in acetonide-protected sphingosine derivatives suffers from notoriously low nucleophilicity. This is caused by hydrogen bonding between the C1 oxygen electron pair and the adjacent carbamate/oxazolidine system, compounded by the steric bulk of the gem-dimethyl groups[1]. Standard Lewis acid-promoted glycosylations (e.g., TMSOTf) proceed via an oxocarbenium ion without strong facial bias, leading to thermodynamic mixtures.

The Causality: To override this and achieve 1,2-cis- α selectivity, you must use a glycosyl-acceptor-derived borinic ester catalyst . Diarylborinic acids coordinate simultaneously to the C1-OH and the adjacent oxazolidine oxygen. This dual-coordination forms a rigid, highly reactive complex that directs the incoming glycosyl donor to attack exclusively from the α -face[1].

Table 1: Quantitative Comparison of Glycosylation Conditions

Glycosyl Donor	Promoter / Catalyst	Solvent	Temp (°C)	α : β Ratio	Yield (%)
Trichloroacetimidate (Armed)	TMSOTf (0.1 eq)	DCM	-78	1.2 : 1	65%
Trichloroacetimidate (Armed)	Diarylborinic acid (0.1 eq)	MeCN	-60	>99 : 1	85%
Thiophenyl Glycoside (C2-OAc)	NIS / TfOH	DCM	-40	1 : >99	90%

Protocol 1: Borinic Acid-Catalyzed α -Selective Glycosylation

• Preparation: Flame-dry a Schlenk flask and purge with Argon.

• Complexation: Dissolve N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (1.0 eq) and the armed glycosyl donor (1.2 eq) in anhydrous MeCN (0.05 M). Add the diarylborinic acid catalyst (10 mol%) and activated 4Å molecular sieves. Stir at 25 °C for 30 min to ensure the acceptor-catalyst complex forms.

• Reaction: Cool the mixture to -60 °C. If required by the donor, add the specific promoter dropwise. Stir for 6 hours at -60 °C.

• Self-Validation Check: Pull a 0.1 mL aliquot, quench with Et 3​ N, and analyze via 1 H NMR. The anomeric proton for the α -linkage will appear around 4.8–5.0 ppm with a small coupling constant ( J1,2​≈3.5 Hz). If you see a peak at 4.3–4.5 ppm with J1,2​≈7.5−8.0 Hz, β -anomer contamination has occurred (likely due to moisture or elevated temperatures).

• Workup: Quench the bulk reaction with Et 3​ N, filter through a Celite pad, concentrate, and purify via silica gel chromatography.

Module 2: Olefin Cross-Metathesis (E/Z Stereocontrol)

Q: I am using a truncated N-Boc-2,3-N,O-acetonide vinyl derivative to attach different lipid tails via cross-metathesis. Why is my E/Z ratio poor, and how can I maximize the E-isomer? A: Olefin cross-metathesis is strictly under thermodynamic control. While the bulky oxazolidine ring provides some steric bias, terminal aliphatic alkenes lack the inherent steric bulk required to force a purely E-selective kinetic product. Grubbs 1st generation catalysts often fail to initiate properly with these substrates or yield poor ratios[2].

The Causality: Grubbs 2nd generation catalyst (Ru-based) facilitates rapid and continuous equilibration of the olefin products. Because the E-isomer is thermodynamically more stable, you must extend the reaction time and provide a large excess of the terminal lipid olefin to drive the equilibrium entirely toward the E-alkene[3][4].

Table 2: Catalyst and Condition Effects on E/Z Ratio

Catalyst	Equiv of Lipid Olefin	Time (h)	Temp (°C)	E:Z Ratio	Yield (%)
Grubbs 1st Gen (5 mol%)	2.0	12	25	N/A (Fails)	<5%
Grubbs 2nd Gen (5 mol%)	4.0	2	40	3 : 1	45%
Grubbs 2nd Gen (5 mol% x 3)	10.0	12	40	>20 : 1	95%

Protocol 2: Highly E-Selective Olefin Cross-Metathesis

• Setup: In a glovebox or under a strict Argon atmosphere, dissolve the vinyl-sphingosine acetonide analog (1.0 eq) and 1-pentadecene (10.0 eq) in anhydrous, degassed DCM (0.1 M).

• Initiation: Add Grubbs 2nd Generation Catalyst (5 mol%). Heat the reaction mixture to 40 °C (reflux) for 4 hours.

• Equilibration: Add a second and third portion of Grubbs 2nd Gen Catalyst (5 mol% each) at 4-hour intervals to push the thermodynamic equilibrium. Continue refluxing for a total of 12 hours.

• Self-Validation Check: Take a 0.1 mL aliquot, concentrate, and analyze via 1 H NMR. The E-alkene protons will appear as a distinct multiplet at 5.4–5.7 ppm with a large trans-coupling constant ( J≈15.3 Hz). A smaller coupling constant ( J≈10.5 Hz) indicates the presence of the Z-alkene.

• Quench: Add an excess of ethyl vinyl ether to quench the active Ru-carbene species. Stir for 30 min, concentrate, and purify via flash chromatography.

Module 3: Deprotection & Stereochemical Integrity

Q: During the acidic removal of the 2,3-N,O-acetonide group, I am observing epimerization at C3. How can I prevent this? A: The oxazolidine ring requires acidic conditions for removal. However, the C3-oxygen is allylic to the C4-C5 double bond. Using harsh aqueous acids (like strong HCl) can protonate the C3-hydroxyl, leading to water elimination and the formation of a resonance-stabilized allylic carbocation. Water re-attack then results in a racemic mixture at C3 (epimerization) or allylic rearrangement[5].

The Causality: To preserve the delicate D-erythro stereocenter, deprotection must be performed under mild, anhydrous acidic conditions. Using Dowex 50WX8 (H+ form) resin in methanol or carefully controlled anhydrous TFA/DCM at 0 °C prevents the formation of the allylic carbocation, ensuring the stereochemical integrity of the sphingosine backbone remains intact[5].

References

• 1,2-cis-α-Stereoselective Glycosylation Utilizing a Glycosyl-Acceptor-Derived Borinic Ester and Its Application to the Total Synthesis of Natural Glycosphingolipids Source: Organic Letters - ACS Publications URL:[Link]

• Versatile Synthetic Method for Sphingolipids and Functionalized Sphingosine Derivatives via Olefin Cross Metathesis Source: Organic Letters - ACS Publications URL:[Link]

• An Efficient and General Enantioselective Synthesis of Sphingosine, Phythosphingosine, and 4-Substituted Derivatives Source: Organic Letters - ACS Publications URL:[Link]

• Synthesis and Potent Antileukemic Activities of N-Lactylsphingosine and N-Lactyldihydrosphingosine Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Best practices for long-term storage to prevent N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide degradation

Technical Support Center: N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Welcome to the Technical Support Center for lipid synthesis and sphingolipid handling. This guide is designed for researchers, analytical scientists, and drug development professionals working with complex, multi-protected sphingosine derivatives.

N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is a critical chiral building block (often utilized as a Garner's aldehyde derivative or late-stage lipid precursor). However, its orthogonal protecting groups and unsaturated aliphatic chain make it highly susceptible to environmental degradation if mishandled.

FAQ 1: What are the primary degradation pathways for this molecule?

To prevent degradation, you must first understand the structural vulnerabilities of the molecule. The degradation of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is driven by three distinct chemical mechanisms:

• Acetonide Hydrolysis (N,O-Acetonide Cleavage): The oxazolidine ring (2,3-N,O-acetonide) is highly sensitive to trace protic acids and Lewis acids[1]. In the presence of atmospheric moisture and trace acid, the ring opens to yield the free 1,3-diol/amino alcohol and acetone.

• Boc Cleavage: The tert-butyloxycarbonyl (Boc) group is labile to strong acidic conditions (pH < 4) and is thermally unstable at elevated temperatures (prolonged exposure >85°C leads to decomposition into the free amine, isobutylene, and CO2)[2].

• Alkene Oxidation: The C4-C5 trans double bond of the sphingosine backbone is prone to auto-oxidation and ozonolysis when exposed to atmospheric oxygen or reactive oxygen species (ROS), leading to epoxides or chain-cleaved aldehydes[3].

Caption: Logical relationship of environmental triggers and specific degradation pathways.

FAQ 2: How should I store the compound for >6 months without loss of purity?

Thermodynamic energy accelerates both hydrolysis and oxidation. To maintain >98% purity over long periods, the compound must be isolated from heat, moisture, and oxygen[4].

Storage Best Practices:

• Temperature: Store strictly at -20°C or -80°C. Lower temperatures drastically reduce the kinetic rate of spontaneous Boc thermal degradation and hydrolytic decomposition[2].

• Atmosphere: Purge the storage vial with an inert gas (Argon is preferred over Nitrogen as it is heavier and blankets the solid better) to displace oxygen and prevent alkene auto-oxidation[4].

• Moisture Control: Store the primary vial inside a secondary container (e.g., a desiccator cabinet or a sealed Mylar bag with Drierite/silica gel packets) to prevent moisture ingress during freeze-thaw cycles.

Table 1: Quantitative Stability Profile of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

Storage Condition	Temperature	Atmosphere	Estimated Shelf Life	Primary Degradation Risk
Optimal Long-Term	-80°C to -20°C	Argon / Nitrogen	> 24 Months	Negligible
Short-Term (Working)	2°C to 8°C	Desiccated Air	1 to 3 Months	Slow acetonide hydrolysis
Ambient Benchtop	20°C to 25°C	Ambient Air	< 1 Week	Oxidation & moisture hydrolysis
Thermal Stress	> 85°C	Ambient Air	< 1 Hour	Rapid Boc thermal decomposition

FAQ 3: I noticed a loss of the acetonide group during NMR analysis. How do I prevent this?

The Causality: This is a classic artifact of sample preparation, not necessarily a degraded batch. Chloroform-d (CDCl3) reacts with oxygen and light over time to generate phosgene and deuterium chloride (DCl). Because the N,O-acetonide group is exquisitely sensitive to trace acids[1], the DCl in older CDCl3 bottles will rapidly cleave the acetonide ring directly in the NMR tube, leading you to falsely conclude your bulk material has degraded.

Self-Validating Protocol: Neutralizing CDCl3 for NMR To ensure the structural integrity of the acetonide during characterization, you must neutralize the solvent immediately prior to use.

• Prepare the Filter: Pack a small glass Pasteur pipette with a tight plug of glass wool at the narrowing point.

• Add Alumina: Add approximately 1.5 to 2.0 cm of activated Basic Alumina (Brockmann Grade I) into the pipette.

• Elute Solvent: Clamp the pipette above your NMR tube. Pipette 1.0 mL of CDCl3 into the top of the alumina column and allow it to drip directly into the NMR tube.

• Dissolve Sample: Add 5–10 mg of your N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide directly into the neutralized CDCl3 in the NMR tube. Cap, invert to mix, and acquire the spectrum immediately.

FAQ 4: How can I quantitatively assess the degradation of my stored batch?

If you suspect your bulk material has been compromised by temperature excursions or moisture, you must perform LC-MS analysis.

Critical Analytical Warning: Standard LC-MS mobile phases often use 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA). Do not use acidic mobile phases. Injecting this molecule onto a column with 0.1% FA will cause on-column hydrolysis of the acetonide and in-source fragmentation of the Boc group, yielding false-positive degradation data. You must use a slightly basic or neutral mobile phase.

Protocol: LC-MS Methodology for Purity Assessment

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Acetonitrile (ACN). Dilute to a final concentration of 10 µg/mL.

• Column Selection: Use a standard C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase Setup (Crucial):

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade Water (pH ~8.0).

  • Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient: Run a linear gradient from 50% B to 100% B over 10 minutes at a flow rate of 0.3 mL/min.

• Detection (ESI+): Monitor for the intact parent mass [M+H]+ .

• Data Interpretation: To quantify degradation, extract the ion chromatograms (EIC) for the following specific degradation masses:

  • Loss of Acetonide: Look for [M−40+H]+ (loss of acetone + water addition to the diol).

  • Loss of Boc: Look for [M−100+H]+ (loss of the entire Boc group).

  • Oxidation: Look for [M+16+H]+ (epoxidation of the alkene).

References

• Bhaumik, J., et al. "Trimethylsilyl Trifluoromethanesulfonate (TMSOTf) Assisted Facile Deprotection of N,O-Acetonides." The Journal of Organic Chemistry, American Chemical Society. Available at:[Link][1]

• Dondoni, A., et al. "(S)-2-[(4S)-N-tert-BUTOXYCARBONYL-2,2-DIMETHYL-1,3-OXAZOLIDINYL]." Organic Syntheses. Available at:[Link][5]

• Slotte, J. P., et al. "Effect of double bond geometry in sphingosine base on the antioxidant function of sphingomyelin." PubMed Central (PMC), National Institutes of Health. Available at:[Link][3]

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• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide vs. Unprotected D-erythro-sphingosine in Sphingolipid Synthesis

A Senior Application Scientist's Guide to Strategic Reagent Selection

In the intricate field of sphingolipid research and drug development, the precise chemical modification of the D-erythro-sphingosine backbone is paramount. Sphingolipids, including ceramides and glycosphingolipids, are not merely structural components of cell membranes but are critical players in cell signaling, recognition, and apoptosis.[1][2] The synthesis of analogs to study these processes or develop new therapeutics requires a nuanced understanding of the reactivity of the sphingosine molecule.[3]

This guide provides an in-depth comparison of two key starting materials: the fully unprotected D-erythro-sphingosine and its strategically protected counterpart, N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide. We will explore the fundamental differences in their reactivity, supported by experimental protocols, to illustrate why the choice of starting material is a critical strategic decision that dictates the efficiency, selectivity, and ultimate success of a synthetic pathway.

The Challenge of Unprotected D-erythro-Sphingosine

Unprotected D-erythro-sphingosine is a trifunctional molecule, presenting three distinct nucleophilic centers:

• C2 Amino Group (-NH₂): A primary amine that is highly nucleophilic and readily undergoes acylation, alkylation, and other modifications.

• C1 Primary Hydroxyl Group (-CH₂OH): A reactive primary alcohol, susceptible to glycosylation, esterification, and etherification.

• C3 Secondary Hydroxyl Group (-CHOH): A less reactive secondary alcohol that can still participate in side reactions, leading to mixtures of products and complex purification challenges.

The simultaneous presence of these groups makes regioselective modification a significant hurdle. For instance, attempting to selectively acylate the C2-amine to form a ceramide can lead to competing O-acylation at the C1 and C3 hydroxyls. Similarly, selective glycosylation at the C1 position is complicated by the presence of the other nucleophilic sites.

The Strategic Advantage of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

To overcome the challenges of non-selective reactions, protecting group chemistry is employed.[4][5] N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is a cleverly designed derivative where two of the three reactive sites are masked.

• tert-Butoxycarbonyl (Boc) Group: This group protects the C2-amine as a carbamate.[6][7] The Boc group is stable under a wide range of conditions but can be cleanly removed with acid (e.g., trifluoroacetic acid), regenerating the free amine.[8][9]

• Acetonide (Isopropylidene) Group: This cyclic ketal protects the C2-amine and the C3-hydroxyl group simultaneously. This rigid structure not only masks their reactivity but also confirms the syn relationship between these two groups, locking in the desired erythro stereochemistry. Like the Boc group, the acetonide is readily cleaved under acidic conditions.[10]

This dual protection strategy leaves only the C1 primary hydroxyl group available for reaction, thereby enabling highly selective chemical transformations.

Visualizing the Chemical Landscape

The structural differences underpin the divergent reactivity of these two molecules.

Figure 1: Chemical structures of unprotected and protected D-erythro-sphingosine.

Comparative Experimental Analysis

To empirically demonstrate the reactivity differences, we will compare the performance of both substrates in two fundamental reactions in sphingolipid synthesis: N-acylation and O-glycosylation.

Experiment 1: N-Acylation for Ceramide Synthesis

The N-acylation of the sphingosine backbone is the defining step in the synthesis of ceramides, which are central hubs in sphingolipid metabolism.[2][11]

Objective: To synthesize N-palmitoyl-D-erythro-sphingosine (a C16-ceramide).

• Unprotected Sphingosine: The free C2-amine is the primary target for acylation. However, the hydroxyl groups can also be acylated, requiring careful control of reaction conditions or subsequent hydrolysis of ester byproducts.

• Protected Sphingosine: The C2-amine is protected as a Boc-carbamate and is unreactive towards acylation agents. No reaction is expected at this site.

Table 1: Comparative Results of N-Acylation

Starting Material	Acylating Agent	Conditions	Primary Product(s)	Typical Yield
D-erythro-sphingosine	Palmitoyl Chloride, Et₃N	CH₂Cl₂, 0°C to RT, 4h	N-palmitoyl-D-erythro-sphingosine (Ceramide) + O-acylated byproducts	70-85% (after purification)
N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide	Palmitoyl Chloride, Et₃N	CH₂Cl₂, 0°C to RT, 4h	No Reaction (Starting Material Recovered)	>98% Recovery

Experiment 2: O-Glycosylation for Glycosphingolipid Synthesis

Glycosylation is a critical step for producing glycosphingolipids, which are essential for cell-cell recognition and signaling.[1][12] The goal is typically to achieve selective glycosylation at the C1 primary hydroxyl.

Objective: To synthesize a C1-β-glucosyl-D-erythro-sphingosine derivative.

• Unprotected Sphingosine: The presence of two hydroxyl groups (C1 and C3) and a nucleophilic amine (C2) leads to a mixture of regioisomers upon glycosylation, making purification difficult and lowering the yield of the desired C1-glycosylated product.[13]

• Protected Sphingosine: With the C2-amine and C3-hydroxyl masked by the protecting groups, the glycosylation reaction is directed exclusively to the C1-hydroxyl group. This ensures high regioselectivity and simplifies the purification process significantly.

Table 2: Comparative Results of O-Glycosylation

Starting Material	Glycosyl Donor	Promoter	Primary Product(s)	Regioselectivity	Typical Yield (Desired Product)
D-erythro-sphingosine	Acetobromo-α-D-glucose	Ag₂CO₃, CH₂Cl₂	Mixture of C1-glucoside, C3-glucoside, and N-glucoside	Poor	< 40%
N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide	Acetobromo-α-D-glucose	Ag₂CO₃, CH₂Cl₂	C1-β-glucosyl derivative	Excellent (>95% C1)	85-95%

Synthetic Strategy Workflow

The choice of starting material dictates the entire synthetic workflow. A protected intermediate enables a more controlled, sequential, and ultimately more efficient synthesis.

Figure 2: Contrasting synthetic workflows for a complex sphingolipid.

Experimental Protocols

The following are representative, self-validating protocols for key transformations.

Protocol 1: Selective C1-Glycosylation of Protected Sphingosine

Materials:

• N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide (1.0 eq)

• Acetobromo-α-D-glucose (1.5 eq)

• Silver (I) Carbonate (Ag₂CO₃) (2.0 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Molecular Sieves (4Å)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide and activated 4Å molecular sieves.

• Add anhydrous CH₂Cl₂ and stir the suspension for 30 minutes at room temperature.

• Add Ag₂CO₃, followed by a solution of Acetobromo-α-D-glucose in anhydrous CH₂Cl₂.

• Protect the reaction from light by wrapping the flask in aluminum foil and stir vigorously at room temperature for 12-18 hours.

• Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The disappearance of the starting sphingosine derivative (visualized with a ceric ammonium molybdate stain) indicates completion.

• Upon completion, filter the reaction mixture through a pad of Celite®, washing with CH₂Cl₂.

• Concentrate the filtrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the C1-glycosylated product.

Protocol 2: One-Pot Deprotection of Boc and Acetonide Groups

Materials:

• Protected Glycosylsphingosine from Protocol 1 (1.0 eq)

• Trifluoroacetic Acid (TFA)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

Procedure:

• Dissolve the protected glycosylsphingosine in a 1:1 mixture of CH₂Cl₂ and MeOH.

• Cool the solution to 0°C in an ice bath.

• Add a solution of 50% TFA in CH₂Cl₂ dropwise to the stirred solution.

• Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC. The product will have a much lower Rf value and will be ninhydrin-positive (indicating a free amine).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Co-evaporate with toluene (3x) to remove residual TFA.

• The resulting crude amine salt can be used directly in the next step or purified via chromatography.

Protocol 3: Selective N-Acylation of Deprotected Glycosylsphingosine

Materials:

• Crude Glycosylsphingosine from Protocol 2 (1.0 eq)

• Palmitoyl Chloride (1.1 eq)

• Triethylamine (Et₃N) (2.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve the crude glycosylsphingosine in anhydrous THF and cool to 0°C.

• Add triethylamine, followed by the dropwise addition of palmitoyl chloride.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC. The product will no longer be ninhydrin-positive.

• Quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the final glycosphingolipid.

Summary and Recommendation

While unprotected D-erythro-sphingosine may appear to be a more direct precursor for simple ceramides, its utility is severely limited in multi-step syntheses of complex sphingolipids. The lack of regioselectivity leads to product mixtures, challenging purifications, and low overall yields.

For any synthetic route that requires sequential, site-specific modifications—such as the synthesis of glycosphingolipids, sphingomyelin, or other functionalized analogs—N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide is the unequivocally superior starting material. Its design elegantly isolates the C1-hydroxyl group, transforming a complex regioselectivity problem into a straightforward and high-yielding transformation. The additional steps of protection and deprotection are a small price to pay for the control, efficiency, and predictability they afford, making this protected derivative an essential tool for the modern carbohydrate and lipid chemist.

References

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• PubMed. (2007). Recent advances in the glycosylation of sphingosines and ceramides. National Center for Biotechnology Information. [Link][1]

• Mitchell, L. H., & O'Connor, S. J. (1998). A Synthesis of d-erythro- and l-threo-Sphingosine and Sphinganine Diastereomers via the Biomimetic Precursor 3-Ketosphinganine. The Journal of Organic Chemistry, 63(24), 8847–8852. [Link]

• The Medical Biochemistry Page. (2026). Sphingolipid Metabolism and the Ceramides. [Link][11]

• Gatt, S., & Bierman, E. L. (1980). Predominance of the acylation route in the metabolic processing of exogenous sphingosine in neural and extraneural cells in culture. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 620(2), 298-306. [Link]

• Wikipedia. (n.d.). Sphingolipid. Wikimedia Foundation. [Link][2]

• Kim, H. S., & Oh, Y. S. (2006). Efficient Synthesis of d-erythro-Sphingosine and d-erythro-Azidosphingosine from d-ribo-Phytosphingosine via a Cyclic Sulfate Intermediate. The Journal of Organic Chemistry, 71(23), 8964–8966. [Link][3]

• Ikeda, A., et al. (2021). Protocol for measuring sphingolipid metabolism in budding yeast. STAR Protocols, 2(2), 100451. [Link]

• D'Andrea, F., et al. (2014). Protected Sphingosine from Phytosphingosine as an Efficient Acceptor in Glycosylation Reaction. Organic Letters, 16(3), 932–935. [Link][13]

• Wikipedia. (n.d.). Sphingosine N-acyltransferase. Wikimedia Foundation. [Link]

• Marshall, J. A., & Jiang, H. (1997). Synthesis of d-erythro-sphingosine and d-erythro-ceramide. Chemical Communications, (11), 1045-1046. [Link]

• Cohen, R., et al. (1986). Partial synthesis and properties of a series of N-acyl sphingomyelins. Chemistry and Physics of Lipids, 39(1-2), 1-19. [Link]

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• ResearchGate. (2005). A simple and low cost synthesis of D-erythro-sphingosine and D-erythro-azidosphingosine from D-ribo-phytosphingosine: Glycosphingolipid precursors. [Link]

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A Researcher's Guide to Sphingolipid Stereoisomers: A Comparative Analysis of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide and L-threo-sphingosine Derivatives in Lipidomics

Introduction: The Critical Role of Stereochemistry in Sphingolipid Biology

Sphingolipids, once considered mere structural components of cellular membranes, are now recognized as a class of potent signaling molecules that regulate a vast array of cellular processes, from proliferation and differentiation to apoptosis and inflammation.[1][2][3] The biological activity of these lipids is intricately tied to their three-dimensional structure. The sphingoid base backbone, most commonly D-erythro-sphingosine, possesses two chiral centers, giving rise to four possible stereoisomers: D-erythro, L-erythro, D-threo, and L-threo.[4]

In mammalian systems, sphingolipids almost exclusively feature the D-erythro (2S, 3R) configuration.[5][6] This stereochemical homogeneity is crucial for specific enzyme-substrate and ligand-receptor interactions that drive signaling cascades.[7] However, the other stereoisomers, whether sourced from non-mammalian organisms or created synthetically, serve as invaluable tools for researchers. They act as probes to investigate stereospecific interactions, as inhibitors to dissect enzymatic pathways, and as analytical challenges that push the boundaries of lipidomic techniques.[7]

This guide provides an in-depth comparison between two distinct classes of sphingosine molecules used in modern lipidomics: N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide , a chemically protected version of the natural isomer, and L-threo-sphingosine derivatives , which represent an unnatural stereochemical configuration. We will explore their structural differences, biological implications, and the analytical strategies required to distinguish and quantify them, providing researchers with the foundational knowledge to select the appropriate tools and design robust experiments.

Part 1: Deconstructing the Molecules: Structure and Synthetic Utility

The properties and applications of these molecules are dictated by their structure, from the core stereochemistry to the presence of synthetic protecting groups.

The Four Stereoisomers of Sphingosine

The fundamental differences arise from the spatial arrangement of the amino and hydroxyl groups at the C2 and C3 positions of the sphingoid backbone. The erythro isomers have these groups on opposite sides of the carbon chain in a Fischer projection, while the threo isomers have them on the same side. The D/L designation refers to the configuration at C2, analogous to D-serine and L-serine from which they are biosynthetically derived.

Caption: The four stereoisomers of sphingosine.

N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide: The Protected Natural Form

This compound is the naturally occurring D-erythro-sphingosine molecule that has been chemically modified with two key protecting groups.[8][9]

• N-Boc (tert-Butyloxycarbonyl): This group is attached to the C2 amino group. Its primary function is to render the highly reactive amine nucleophile inert during subsequent chemical synthesis steps. This prevents unwanted side reactions and allows chemists to selectively modify other parts of the molecule.[10]

• Acetonide: This group forms a five-membered ring by reacting with the C2 amino and C3 hydroxyl groups (or in this specific case, the C2 and C3 hydroxyls are protected as an acetonide, and the amine is separately protected with Boc). This strategy "locks" the relative stereochemistry and protects these two hydroxyl groups from reacting.[11][12][13]

The purpose of this molecule is not for direct biological study in cellular systems but rather as a key synthetic intermediate .[11][14] It provides a stable, soluble, and selectively reactive building block for constructing complex sphingolipids, such as ceramides or glycosphingolipids with specific fatty acid chains, in a controlled laboratory setting.[11][12][13]

L-threo-Sphingosine Derivatives: The Bio-active Probe

L-threo-sphingosine (2S, 3S) is a diastereomer of the natural D-erythro form.[15] While not typically found in mammals, its unique stereochemistry makes it a powerful research tool. Unlike its protected D-erythro counterpart, L-threo-sphingosine and its derivatives (e.g., L-threo-ceramide) are often used directly in biological experiments.[16] Their value lies in their ability to interact differently with the cellular machinery that has evolved to recognize the D-erythro configuration. For example, L-threo-sphingosine is known to be a more potent inhibitor of protein kinase C (PKC) than the natural D-erythro isomer.[16] Furthermore, it does not inhibit the enzyme serine palmitoyltransferase (SPT), the rate-limiting enzyme in sphingolipid biosynthesis, whereas D-erythro-sphingosine does.[16] This differential activity allows researchers to probe the specific roles and stereochemical requirements of enzymes and receptors within sphingolipid signaling pathways.

Part 2: Comparative Analysis: Biological Activity and Analytical Separation

The distinct stereochemistry of these molecules leads to profoundly different biological effects and presents unique challenges for their analytical separation and quantification.

Differential Biological Roles

The cellular machinery for sphingolipid metabolism and signaling is stereospecific. Sphingosine kinases (SphK1 and SphK2), for example, catalyze the phosphorylation of sphingosine to produce the potent signaling molecule sphingosine-1-phosphate (S1P).[17] S1P then signals through a family of five G protein-coupled receptors (S1PR1-5) to regulate critical processes like immune cell trafficking, vascular development, and cell proliferation.[2][3][17][18] This entire pathway is optimized for the D-erythro isomer. L-threo derivatives can act as antagonists or modulators of these pathways, providing insights that would be impossible to gain using the natural isomer alone.

Feature	N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide	L-threo-sphingosine Derivatives
Stereochemistry	D-erythro (2S, 3R)	L-threo (2S, 3S)[15]
Natural Abundance	Based on the most abundant natural isomer[5]	Rare or synthetic
Primary Use	Synthetic intermediate for building complex sphingolipids[11]	Biological probe to study stereospecificity of enzymes/receptors[16]
Key Property	Chemically stable and protected for organic synthesis	Biologically active; interacts differently with cellular machinery
Example Activity	Inert precursor	Potent inhibitor of Protein Kinase C (PKC)[16]

The Analytical Challenge: Separating Stereoisomers

A fundamental challenge in lipidomics is that standard analytical techniques like mass spectrometry (MS) cannot differentiate between stereoisomers. D-erythro-sphingosine and L-threo-sphingosine have the identical mass and produce the same fragmentation pattern in a tandem mass spectrometer (MS/MS). Therefore, their distinction relies entirely on a pre-MS separation step.

Caption: The central role of chromatography in separating sphingolipid isomers.

• Standard Liquid Chromatography (LC): Conventional reverse-phase LC columns (e.g., C18) separate molecules based on hydrophobicity. Since D-erythro and L-threo sphingosine have identical chemical formulas and similar hydrophobicities, they will co-elute, making individual quantification impossible.[19]

• Chiral Chromatography: The gold standard for separating enantiomers and diastereomers is chiral chromatography.[20] This technique uses a chiral stationary phase (CSP) within the HPLC column. The CSP interacts differently with each stereoisomer, leading to different retention times and allowing for their separation and subsequent quantification by MS.[6][19]

• Vibrational Circular Dichroism (VCD): For structural confirmation, advanced spectroscopic techniques like VCD can be used. VCD measures the differential absorption of left and right circularly polarized infrared light, providing a unique spectral fingerprint for each stereoisomer.[7]

Part 3: Experimental Protocol: Quantification of Sphingoid Bases from Plasma by LC-MS/MS

This protocol outlines a robust method for extracting and quantifying sphingoid bases from plasma, with critical considerations for researchers studying stereoisomers. This method is a self-validating system because it relies on the use of a stable isotope-labeled internal standard, which co-elutes with the analyte of interest and experiences similar matrix effects, thereby ensuring accurate quantification.

Objective: To accurately quantify D-erythro-sphingosine and L-threo-sphingosine in a human plasma sample. This requires a chiral separation method.

Materials:

• Plasma samples

• Internal Standard (IS): D-erythro-Sphingosine (d17:1) or other appropriate non-endogenous analog.

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Formic acid

• Ammonium formate

• Chiral HPLC Column (e.g., polysaccharide-based CSP)

• Tandem Mass Spectrometer

Workflow:

Caption: Experimental workflow for chiral analysis of sphingoid bases.

Step-by-Step Procedure:

• Sample Preparation (Protein Precipitation & Extraction):

  • Causality: A simple and rapid methanol precipitation is effective for extracting polar sphingoid bases from the complex plasma matrix while simultaneously removing interfering proteins.[21][22]

  • To 10 µL of plasma in a 1.5 mL microcentrifuge tube, add 190 µL of ice-cold methanol containing the internal standard (e.g., at a final concentration of 50 nM).

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

  • Incubate on ice for 30 minutes to allow for complete protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new vial for LC-MS/MS analysis.

• Chiral LC Separation:

  • Causality: This is the most critical step. A chiral stationary phase is required to resolve the D-erythro and L-threo diastereomers based on differential stereospecific interactions.

  • Column: Chiral HPLC Column (consult manufacturer's instructions for specific phase selection).

  • Mobile Phase A: Water with 0.2% formic acid + 2 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.2% formic acid + 1 mM ammonium formate.[23]

  • Gradient: Develop a gradient elution method that provides sufficient resolution between the isomers. This requires empirical optimization but may start with a low percentage of B, gradually increasing to elute the analytes.

  • Flow Rate: e.g., 0.3 mL/min.

  • Column Temperature: e.g., 40°C.[23]

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Causality: MS/MS in Multiple Reaction Monitoring (MRM) mode provides high sensitivity and specificity for quantification by monitoring a specific precursor-to-product ion transition.

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • MRM Transitions:

    • Sphingosine (D-erythro & L-threo): Precursor ion m/z 300.3 → Product ion m/z 282.3 (corresponding to the loss of water).

    • Internal Standard (d17:1 Sphingosine): Precursor ion m/z 287.3 → Product ion m/z 269.3.

  • Data Analysis: Integrate the peak area for each isomer and the internal standard. Quantify the concentration of each isomer using a calibration curve prepared with known amounts of pure standards.

Conclusion

The choice between N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide and L-threo-sphingosine derivatives is entirely dependent on the research question. The protected D-erythro form is an indispensable tool for the synthetic chemist aiming to build complex, biologically relevant sphingolipids from the ground up. In contrast, L-threo derivatives are powerful probes for the cell biologist or pharmacologist seeking to understand the stereochemical requirements of the cellular machinery that governs sphingolipid signaling.

References

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• Byun, H.-S., et al. (2002). Synthesis of New Trans Double-Bond Sphingolipid Analogues: Δ4,6 and Δ6 Ceramides. ACS Publications. Retrieved from [Link]

• Byun, H. S., et al. (2002). Synthesis of new trans double-bond sphingolipid analogues: Delta(4,6) and Delta(6) ceramides. The Journal of Organic Chemistry. Retrieved from [Link]

• Kim, I. H., et al. (2024). HPLC-MS/MS Analysis for Sphingosine 1-Phosphate after the Dephosphorylation by Hydrogen Fluoride. MDPI. Retrieved from [Link]

• Garber, K. C., & Beholz, L. G. (1998). A Synthesis of d-erythro- and l-threo-Sphingosine and Sphinganine Diastereomers via the Biomimetic Precursor 3-Ketosphinganine. The Journal of Organic Chemistry. Retrieved from [Link]

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• NextSDS. (n.d.). N-BOC-ERYTHRO-SPHINGOSINE — Chemical Substance Information. Retrieved from [Link]

• Icli, A., & Wara, A. K. (2017). Sphingosine Kinases and Sphingosine 1-Phosphate Receptors: Signaling and Actions in the Cardiovascular System. Frontiers in Pharmacology. Retrieved from [Link]

• Schmidt, H., et al. (2006). LC-MS/MS-analysis of sphingosine-1-phosphate and related compounds in plasma samples. ResearchGate. Retrieved from [Link]

• Gaver, R. C., & Sweeley, C. C. (1966). Total synthesis of stereospecific sphingosine and ceramide. Journal of the American Oil Chemists' Society. Retrieved from [Link]

• Sullards, M. C., & Merrill, A. H. (2007). Structure-Specific, Quantitative Methods for Analysis of Sphingolipids by Liquid Chromatography–Tandem Mass Spectrometry. LIPID MAPS. Retrieved from [Link]

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• Hara, A., & Taketomi, T. (1986). Chemical Properties and Stereoisomerism of Heterogeneous Long Chain Bases in Lysosphingolipids by Positive Ion Fast Atom Bombardment Mass Spectrometry and Carbon-13 NMR Spectroscopy. Journal of Biochemistry. Retrieved from [Link]

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Validating the Stereochemistry of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide: A Comparative Analytical Guide

Executive Summary

Sphingolipids are not merely structural components of cell membranes; they are critical bioactive signaling molecules regulating apoptosis, cell growth, and intracellular signal transduction. At the heart of complex sphingolipids lies D-erythro-sphingosine. During the synthesis of ceramides or sphingomyelin, N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide serves as a highly versatile, protected intermediate.

However, the biological efficacy of the final product is strictly dependent on its stereochemistry. The natural, bioactive form is exclusively the D-erythro (2S, 3R) isomer. Stereochemical drift during synthesis or poor-quality commercial sourcing—resulting in threo or L-erythro byproducts—can completely negate biological activity. This guide provides an authoritative comparison of analytical methodologies to validate the stereochemical integrity of this crucial intermediate.

The Causality of Stereochemical Drift and the Conformational Lock

Validating sphingosine stereochemistry is notoriously difficult. In its free form, the aliphatic chain of sphingosine is highly flexible. The C2–C3 bond undergoes rapid rotation in solution, leading to time-averaged NMR signals. This rotational averaging renders the Karplus equation unreliable, making it nearly impossible to distinguish between erythro and threo diastereomers using standard scalar coupling ( J -coupling) alone.

To solve this, we employ a chemical "conformational lock." By reacting the C2-amine and C3-hydroxyl to form a rigid 5-membered 1,3-oxazolidine ring (the 2,3-N,O-acetonide), we restrict the dihedral angle between the protons. As demonstrated in 1[1], this rigidification allows for definitive stereochemical assignment.

Stereochemical divergence of sphingosine isomers highlighting the bioactive D-erythro target.

Comparative Analysis of Validation Methodologies

Different analytical techniques offer varying degrees of resolution when evaluating sphingosine derivatives. A robust quality control pipeline often requires a combination of these methods.

Table 1: Comparison of Stereochemical Validation Methods

Methodology	Primary Target	Resolution Capability	Throughput	Relative Cost
Acetonide-Locked 1H-NMR	Diastereomeric Purity	High (erythro vs. threo)	High	Low
Chiral HPLC	Enantiomeric Purity	High (D-erythro vs. L-erythro)	Medium	Medium
Vibrational Circular Dichroism (VCD)	Absolute Configuration	Very High (All 4 stereoisomers)	Low	High
Polarimetry (Optical Rotation)	Bulk Enantiomeric Excess	Low (Prone to masking by impurities)	High	Low

The Gold Standard: Acetonide-Locked NMR Analysis

In the 1,3-oxazolidine ring of the acetonide derivative, the original stereochemistry of the sphingoid base dictates the relative orientation of the protons at C4 and C5 (corresponding to C2 and C3 of the sphingosine chain).

In the erythro configuration, the H4 and H5 protons are forced into a cis relationship. According to the Karplus relationship for 5-membered rings, cis protons exhibit a large coupling constant. Conversely, the threo configuration forces these protons into a trans relationship, yielding a significantly smaller coupling constant, a principle widely utilized in 2[2].

Table 2: Diagnostic Parameters for Sphingosine-2,3-N,O-acetonide Isomers

Isomer	Oxazolidine Proton Relationship	Expected J4,5​ Coupling	NOESY Cross-Peak (H4-H5)
D-erythro / L-erythro	cis	7.0 – 10.0 Hz	Strong
D-threo / L-threo	trans	2.0 – 5.0 Hz	Weak / Absent

Self-Validating Experimental Protocol

A robust analytical workflow cannot rely on a single data point. The following protocol represents a self-validating system : it combines scalar NMR data ( J -coupling) with dipolar NMR data (NOESY) to confirm diastereomeric purity, followed by Chiral HPLC to confirm enantiomeric purity. If any single step fails, the system flags the stereochemical drift.

Orthogonal validation workflow for absolute sphingosine stereochemistry.

Step-by-Step Methodology

1. Conformational Locking (If starting from free N-Boc-sphingosine)

• Procedure: React the N-Boc-sphingosine with an excess of 2,2-dimethoxypropane in the presence of a catalytic amount of p-toluenesulfonic acid (pTSA) at room temperature.

• Purification: Quench with triethylamine, concentrate under reduced pressure, and purify via flash chromatography (Hexane/Ethyl Acetate) to isolate the 2,3-N,O-acetonide.

2. Scalar Validation (1D 1H-NMR)

• Procedure: Dissolve 5-10 mg of the acetonide product in anhydrous CDCl₃. Acquire a 1H-NMR spectrum at ≥ 400 MHz (preferably 600 MHz) with a 25 s relaxation delay to ensure precise integration for quantitative diastereomer analysis.

• Causality Check: Extract the coupling constant between the oxazolidine protons (H4 and H5). A value of J≥7.0 Hz validates the erythro diastereomer.

3. Dipolar Validation (2D NOESY)

• Procedure: Acquire a 2D NOESY spectrum with a mixing time of 300-500 ms.

• Causality Check: Look for a strong cross-relaxation peak (NOE) between H4 and H5. Because cis protons in a 5-membered ring are spatially close ( ≈2.5 Å), a strong NOE is mandatory for the erythro configuration. The absence of this peak indicates a threo impurity.

4. Enantiomeric Validation (Chiral HPLC)

• Rationale: NMR cannot distinguish between D-erythro and L-erythro enantiomers in an achiral environment. Chiral HPLC resolves this final blind spot, a technique proven essential in3[3] and 4[4].

• Procedure: Inject the sample onto a cellulose-based chiral stationary phase (e.g., Chiralcel OD-H, 50 × 4.60 mm). Elute isocratically using Hexane/Isopropanol (e.g., 90:10 v/v) with UV detection at 205-210 nm.

• Causality Check: Compare the retention time against a certified D-erythro reference standard to confirm an enantiomeric excess (ee) > 99%.

Conclusion

Validating the stereochemistry of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide requires a multi-tiered approach. Relying solely on 1D NMR of flexible intermediates is a critical failure point in lipid synthesis. By utilizing the acetonide group as a conformational lock, researchers can create a self-validating analytical system where scalar coupling, dipolar relaxation, and chiral chromatography provide orthogonal confirmation of the bioactive D-erythro configuration.

References

• Stereoisomers of sphingosine.
• Synthesis of Aromatic Sphingosine Analogues by Diastereoselective Amination of Enantioenriched trans-γ,δ-Unsaturated β-Hydroxyesters Source: ACS Publications URL
• Natural Enantiomers: Occurrence, Biogenesis and Biological Properties Source: NIH URL
• Analysis of Sphingoid Bases by Reversed-Phase High Performance Liquid Chromatography Source: PubMed URL
• Quantitative analysis of sphingosine-1-phosphate by HPLC after napthalene-2,3-dicarboxaldehyde (NDA)

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide. As laboratory professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, including their final disposition. This guide is structured to provide not just procedural instructions, but the scientific rationale behind them, ensuring that safety and regulatory compliance are built into your laboratory workflow.

Hazard Identification and Risk Assessment

• Sphingosine Backbone: Sphingolipids and their derivatives are bioactive molecules that play crucial roles in cellular signaling, including apoptosis and cell cycle regulation[1][2][3][4]. While the parent compound's toxicity is uncharacterized, related sphingolipids like N-Acetyl-D-sphingosine are classified as combustible solids and may cause irritation[1][5]. Uncharacterized bioactive compounds should always be handled as potentially toxic.

• Boc Protecting Group: The Boc group itself is stable but is designed to be removed under acidic conditions. This deprotection process generates gaseous byproducts (isobutylene and carbon dioxide), which can cause pressure buildup in a closed container[6][7].

• Acetonide Protecting Group: Acetonides are used to protect 1,2- and 1,3-diols. Like the Boc group, they are susceptible to acid-catalyzed hydrolysis, which regenerates the diol and acetone[8][9][10][11][12]. Acetone is a flammable solvent.

Based on this analysis, N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide should be handled as a potentially bioactive, combustible solid that can generate flammable and gaseous byproducts upon acidic decomposition. The primary risks include unknown biological effects, potential skin and eye irritation, and incompatibility with strong acids in uncontrolled environments.

Regulatory Framework for Chemical Waste

In the United States, laboratory chemical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[13][14]. Concurrently, the Occupational Safety and Health Administration (OSHA) mandates safe workplace practices for handling these chemicals through standards like the Hazard Communication Standard (29 CFR 1910.1200) and Hazardous Waste Operations and Emergency Response (HAZWOPER)[15][16][17][18].

It is the responsibility of the waste generator—the laboratory—to determine if a waste is hazardous. Given the uncharacterized nature of this compound, it is prudent to manage it as hazardous waste to ensure full compliance.

Personnel Safety and Spill Management

Proper personal protective equipment (PPE) is non-negotiable when handling this compound and its waste.

Required Personal Protective Equipment (PPE)

• Hand Protection: Chemically resistant gloves (nitrile is a suitable choice for incidental contact).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Skin and Body Protection: A standard laboratory coat.

• Respiratory Protection: Not typically required when handling small quantities in a well-ventilated area. However, a NIOSH-approved respirator should be used if generating dust or aerosols[5][19].

Spill Protocol

In the event of a spill:

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Secure the area to prevent further contamination.

• Don Appropriate PPE: Before cleaning, ensure you are wearing the full required PPE.

• Contain the Spill: For a solid spill, gently cover with an absorbent material to prevent dust from becoming airborne. For a solution, absorb with a chemical spill pillow or other inert absorbent material (e.g., vermiculite, sand).

• Clean-Up: Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Avoid creating dust.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) office.

Step-by-Step Disposal Procedures

Two primary pathways exist for the disposal of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide: direct disposal of the neat compound and chemical treatment prior to disposal. The appropriate method depends on the quantity of waste and your facility's capabilities.

Pathway A: Direct Disposal as Hazardous Waste (Recommended for Research Quantities)

This is the most direct and safest method for small quantities (< 100g) typically generated in a research setting. It transfers the responsibility of final treatment to a licensed hazardous waste disposal facility.

Protocol:

• Container Selection: Place the waste material in a chemically compatible, sealable, and clearly labeled container. A high-density polyethylene (HDPE) or glass container is appropriate.

• Labeling: The container must be labeled with the words "Hazardous Waste"[20]. The label must also include the full chemical name: "N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide," the date of accumulation, and the specific hazards (e.g., "Potentially Bioactive," "Combustible Solid").

• Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA)[20]. Ensure it is segregated from incompatible materials, particularly strong acids.

• Arrange for Pickup: Contact your institution's EHS office to schedule a pickup. Do not exceed your SAA storage time or volume limits[13][14][20].

Pathway B: Chemical Treatment (Deprotection) Prior to Disposal

For larger quantities, or as part of a laboratory process, chemical deprotection can be used to break down the molecule. This procedure must be performed by trained personnel inside a certified chemical fume hood. Note: The resulting waste stream must still be collected and disposed of as hazardous waste, as it will contain organic solvents and byproducts.

Causality: This protocol utilizes acid-catalyzed hydrolysis to cleave both the Boc and acetonide protecting groups. This breaks the parent molecule into smaller, more well-understood components (D-erythro-sphingosine, carbon dioxide, isobutylene, and acetone). The acidic waste is then neutralized before final collection.

Protocol:

• Preparation: In a chemical fume hood, equip a round-bottom flask with a magnetic stir bar.

• Dissolution: Dissolve the N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide waste in a suitable organic solvent like methanol or ethyl acetate.

• Acidification: While stirring, slowly add an acidic solution. A common and effective reagent is 3 M Hydrochloric Acid (HCl) in ethyl acetate or a solution of trifluoroacetic acid (TFA) in dichloromethane (DCM)[21]. The reaction is typically stirred at room temperature.

• Reaction Monitoring: Allow the reaction to proceed for 1-4 hours. Deprotection can be monitored by Thin Layer Chromatography (TLC) if necessary. You will observe off-gassing (CO₂ and isobutylene); ensure adequate ventilation and do not seal the vessel tightly.

• Quenching and Neutralization: Once the reaction is complete, slowly and carefully add a saturated solution of sodium bicarbonate (NaHCO₃) until the effervescence ceases and the pH of the aqueous layer is neutral (pH ~7). This step is critical to neutralize the corrosive acid.

• Waste Collection: Transfer the entire biphasic mixture into a designated hazardous waste container suitable for halogenated or non-halogenated organic waste, depending on the solvents used.

• Labeling and Disposal: Label the container with the words "Hazardous Waste," listing all components (e.g., "Ethyl Acetate," "Water," "D-erythro-sphingosine," "Sodium Bicarbonate," "Sodium Chloride"). Arrange for pickup through your EHS office.

Summary and Decision Workflow

The following table summarizes the key aspects of each disposal pathway.

Feature	Pathway A: Direct Disposal	Pathway B: Chemical Treatment
Applicable Scale	Small research quantities (<100g)	Larger quantities, process waste
Complexity	Low	High (Requires chemical expertise)
Safety	High (Minimizes handling)	Moderate (Involves reactive chemistry)
Required Equipment	Standard PPE, waste container	Chemical fume hood, glassware, PPE
Pros	Simple, safe, compliant	Reduces volume of parent compound
Cons	Not suitable for large scale	Generates a complex waste stream

Disposal Decision Workflow

The following diagram illustrates the decision-making process for selecting the appropriate disposal method.

Caption: Decision workflow for the disposal of N-Boc-D-erythro-sphingosine-2,3-N,O-acetonide.

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